5-Benzyl-5,8-diazaspiro[3.5]nonane CAS number and chemical identifiers
An In-Depth Technical Guide to 5-Benzyl-5,8-diazaspiro[3.5]nonane Executive Summary: This document provides a comprehensive technical overview of 5-Benzyl-5,8-diazaspiro[3.5]nonane, a spirocyclic scaffold of significant...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 5-Benzyl-5,8-diazaspiro[3.5]nonane
Executive Summary: This document provides a comprehensive technical overview of 5-Benzyl-5,8-diazaspiro[3.5]nonane, a spirocyclic scaffold of significant interest in medicinal chemistry and drug discovery. The guide details its chemical identity, synthesis, and core applications, with a focus on its role as a rigid, three-dimensional building block for novel therapeutics. Intended for researchers and drug development professionals, this paper synthesizes technical data with practical insights into the compound's utility and handling.
Core Compound Identification and Properties
5-Benzyl-5,8-diazaspiro[3.5]nonane is a disubstituted spirocyclic diamine. The spirocyclic core, where two rings share a single carbon atom, imparts significant conformational rigidity. This structural feature is highly sought after in modern drug design to enhance binding affinity and selectivity for biological targets. The benzyl group can serve either as a protecting group for the secondary amine or as a key pharmacophoric element for engaging with hydrophobic pockets in target proteins.
Chemical Structure
Caption: 2D Structure of 5-Benzyl-5,8-diazaspiro[3.5]nonane.
The synthesis of 5-Benzyl-5,8-diazaspiro[3.5]nonane typically involves a two-step process starting from a protected diazaspiro core. The choice of a protecting group, commonly the tert-butyloxycarbonyl (Boc) group, is critical. The Boc group is stable under various reaction conditions but can be removed cleanly under acidic conditions, preventing unwanted side reactions at the more reactive nitrogen position.
The key transformation is the introduction of the benzyl group onto the secondary amine. Reductive amination is the preferred method due to its high efficiency and selectivity.[3] This reaction involves the formation of an intermediate iminium ion from the amine and benzaldehyde, which is then reduced in situ by a mild hydride-based reducing agent like sodium triacetoxyborohydride. This agent is chosen for its chemoselectivity, as it readily reduces iminium ions without affecting other functional groups like esters or amides that might be present in more complex substrates.
Caption: General synthetic workflow for 5-Benzyl-5,8-diazaspiro[3.5]nonane.
Applications in Drug Discovery
The diazaspiro[3.5]nonane scaffold is a valuable "piperazine bioisostere".[3] Bioisosteres are chemical substitutes that retain the parent molecule's biological activity. By replacing a flexible piperazine ring with the rigid diazaspiro[3.5]nonane core, medicinal chemists can favorably alter a drug candidate's properties, including:
Improved Selectivity: The fixed three-dimensional orientation of substituents can lead to more precise interactions with a specific biological target, reducing off-target effects.
Enhanced Potency: A conformationally locked ligand may have a lower entropic penalty upon binding, leading to higher affinity.
Novel Intellectual Property: The unique spirocyclic core provides a pathway to new chemical entities with distinct patentability.
While direct applications of the 5-benzyl isomer are proprietary or in early-stage development, the utility of the core scaffold is well-documented. For instance, related 2-benzyl-2,7-diazaspiro[3.5]nonane moieties have been identified as critical components in novel antitubercular agents that inhibit the DprE1 enzyme, showing excellent activity against drug-resistant strains of Mycobacterium tuberculosis.[3][4] Furthermore, the diazaspiro scaffold has been utilized in the synthesis of potent poly(ADP-ribose) polymerase (PARP) inhibitors for oncology research.[3]
Caption: Logical workflow for the use of the scaffold in drug development.
Experimental Protocol: Synthesis via Reductive Amination
This protocol describes the N-benzylation of the commercially available precursor, 5-Boc-5,8-diazaspiro[3.5]nonane.
Part A: Boc Deprotection
Reagents & Equipment:
5-Boc-5,8-diazaspiro[3.5]nonane (1.0 eq)
Dichloromethane (DCM)
Trifluoroacetic acid (TFA, 4.0 eq)
Saturated sodium bicarbonate (NaHCO₃) solution
Round-bottom flask, magnetic stirrer, nitrogen inlet
Procedure:
Dissolve 5-Boc-5,8-diazaspiro[3.5]nonane in DCM (approx. 0.2 M concentration) in a round-bottom flask.
Cool the solution to 0 °C using an ice bath.
Add TFA dropwise to the stirred solution.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the disappearance of starting material by TLC.
Upon completion, concentrate the reaction mixture under reduced pressure.
Re-dissolve the residue in DCM and carefully neutralize by washing with saturated NaHCO₃ solution until effervescence ceases.
Extract the aqueous layer with DCM (3x).
Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude 5,8-diazaspiro[3.5]nonane, which is used directly in the next step.
Part B: N-Benzylation
Reagents & Equipment:
Crude 5,8-diazaspiro[3.5]nonane (1.0 eq)
Benzaldehyde (1.1 eq)
Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)
1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
Round-bottom flask, magnetic stirrer, nitrogen inlet
Procedure:
Dissolve the crude diazaspiro[3.5]nonane in DCE or DCM.
Add benzaldehyde to the solution.
Stir the mixture at room temperature for 30 minutes to allow for iminium ion formation.
Add sodium triacetoxyborohydride portion-wise over 15 minutes. Caution: The reaction may be mildly exothermic.
Stir the reaction at room temperature for 12-18 hours, or until TLC analysis indicates completion.
Quench the reaction by the slow addition of saturated NaHCO₃ solution.
Separate the organic layer and extract the aqueous layer with DCM (3x).
Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.
Purify the crude product by silica gel column chromatography to yield 5-Benzyl-5,8-diazaspiro[3.5]nonane as a liquid.[1]
Safety and Handling
Based on available data, 5-Benzyl-5,8-diazaspiro[3.5]nonane is classified as a hazardous substance.[1]
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Avoid inhalation of vapors and direct contact with skin and eyes.
Refer to the full Safety Data Sheet (SDS) from the supplier before handling.
Conclusion
5-Benzyl-5,8-diazaspiro[3.5]nonane represents a valuable and versatile chemical tool for drug discovery. Its rigid spirocyclic core offers a distinct structural advantage over traditional, more flexible scaffolds, enabling the design of potent and selective modulators of various biological targets. While requiring careful handling due to its hazardous nature, its straightforward synthesis and demonstrated utility in related structures underscore its potential for the development of next-generation therapeutics.
Discovery, Design, and Synthesis of Novel 2-Benzyl-2,7-diazaspiro[3.5]nonane Benzothiazinones with Broad-Spectrum Antimycobacterial Activity. Journal of Medicinal Chemistry - ACS Publications.[Link]
The Strategic Integration of 5-Benzyl-5,8-diazaspiro[3.5]nonane in Fragment-Based Drug Design: A Technical Guide
Abstract: The paradigm of fragment-based drug design (FBDD) has matured into a powerful engine for hit identification, yet its success is critically dependent on the quality and diversity of the fragment library. A persi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: The paradigm of fragment-based drug design (FBDD) has matured into a powerful engine for hit identification, yet its success is critically dependent on the quality and diversity of the fragment library. A persistent challenge is the prevalence of flat, aromatic, sp2-rich fragments, which inadequately explore the complex, three-dimensional topologies of many protein binding sites. This guide posits that sp3-rich, conformationally restricted scaffolds are essential for the next generation of FBDD campaigns. We present 5-Benzyl-5,8-diazaspiro[3.5]nonane as an exemplary, yet underutilized, fragment scaffold. Its inherent rigidity, three-dimensional vectoral display of substituents, and favorable physicochemical properties make it a high-value starting point for tackling challenging drug targets. This document provides a comprehensive technical overview of its properties, synthesis, and strategic application within a modern FBDD workflow, offering researchers a roadmap for leveraging such 3D fragments to unlock novel chemical space.
Introduction: The Imperative for Three-Dimensionality in Fragment-Based Drug Design
The FBDD Paradigm: A Shift from High-Throughput Screening
Fragment-Based Drug Design (FBDD) is a rational and efficient approach for identifying lead compounds by screening small, low-molecular-weight molecules (fragments) against a biological target.[1][2] Unlike traditional high-throughput screening (HTS), which tests large libraries of complex, drug-like molecules, FBDD uses a more focused library of fragments (typically <300 Da).[3][4] The core principle is that smaller molecules have a higher probability of binding to a target site due to their lower molecular complexity.[5] Although these initial interactions are weak (micromolar to millimolar affinity), they are often highly efficient in terms of binding energy per heavy atom (Ligand Efficiency).[3] The detailed structural information of this initial "hit," typically obtained through biophysical methods like X-ray crystallography, provides a precise roadmap for optimizing the fragment into a potent and selective lead compound.[6][7]
The "Flatland" Problem: Limitations of 2D-Rich Fragment Libraries
A significant historical limitation of many fragment libraries is their over-representation of flat, sp2-hybridized aromatic and heteroaromatic systems. While synthetically accessible, this "flatland" of chemical space is often poorly matched to the intricate, three-dimensional binding pockets of many protein targets, such as proteases and GPCRs. This structural mismatch can limit the quality of interactions and hinder the development of novel intellectual property. There is a growing consensus that increasing the three-dimensional (3D) character of fragments, often measured by the fraction of sp3-hybridized carbons (Fsp3), is crucial for modern drug discovery.[6][8]
The Rise of Spirocyclic Scaffolds: Introducing Novel Vectors for Chemical Space Exploration
Spirocycles, which feature two rings joined by a single quaternary carbon atom, are uniquely suited to address the "flatland" problem.[6][9] Their key advantages include:
Inherent Three-Dimensionality: Spirocyclic cores are intrinsically 3D, allowing them to present functional groups in well-defined vectors that can probe deeper and more complex regions of a binding site.[10]
Conformational Rigidity: The spirocyclic fusion point restricts the conformational flexibility of the molecule. This pre-organization reduces the entropic penalty upon binding, which can lead to higher binding affinities.[6]
Improved Physicochemical Properties: An increased sp3 character is often associated with improved aqueous solubility and metabolic stability compared to flat aromatic systems.[6][10]
Novelty and IP Space: Spirocyclic scaffolds represent a less-explored area of chemical space, offering significant opportunities for discovering novel drug candidates with strong intellectual property positions.[7]
Introducing 5-Benzyl-5,8-diazaspiro[3.5]nonane: A Scaffold of Untapped Potential
Within the class of spirocyclic molecules, 5-Benzyl-5,8-diazaspiro[3.5]nonane emerges as a fragment of high strategic value. It combines a rigid spirocyclic core with two nitrogen atoms that offer distinct points for chemical modification. The benzyl group provides a degree of lipophilicity and potential for pi-stacking interactions, while the secondary amine serves as a crucial handle for fragment elaboration. This guide will explore the technical merits and practical application of this scaffold in a rigorous FBDD context.
Physicochemical and Structural Profile of 5-Benzyl-5,8-diazaspiro[3.5]nonane
Core Scaffold Analysis: Rigidity, Vectorial Display, and Conformational Restriction
The 5,8-diazaspiro[3.5]nonane core is composed of an azetidine ring fused to a piperidine ring. This arrangement creates a rigid structure where the substituents on both rings are held in fixed spatial orientations. The benzyl group on the N5 position and the secondary amine at N8 provide two primary vectors for interaction and subsequent chemical elaboration. This defined geometry is highly advantageous in FBDD, as it allows for a more precise understanding of the structure-activity relationship (SAR) during hit-to-lead optimization.
Key Physicochemical Properties
A fragment's suitability is governed by its physicochemical properties, often guided by the "Rule of Three" (MW < 300, cLogP < 3, H-bond donors/acceptors < 3, Rotatable Bonds < 3).[3] 5-Benzyl-5,8-diazaspiro[3.5]nonane and its core scaffold align well with these principles.
High Fsp3 character confers desirable three-dimensionality, moving away from "flatland".
Basic Centers (pKa)
Two (N5, N8)
Two (N5, N8)
The two nitrogen atoms provide opportunities for salt formation (improving solubility) and ionic interactions.
Synthesis and Derivatization Strategies
The synthesis of the target fragment is straightforward and relies on established chemical transformations, making it highly accessible for library production.
This protocol outlines a common two-step approach starting from a commercially available precursor.
Step 1: Boc-Deprotection of tert-butyl 5,8-diazaspiro[3.5]nonane-5-carboxylate
Reagents & Setup: Dissolve tert-butyl 5,8-diazaspiro[3.5]nonane-5-carboxylate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane. Place the flask in an ice bath.
Acid Addition: Slowly add an excess of a strong acid, such as trifluoroacetic acid (TFA, 4.0 eq) or a solution of hydrochloric acid (HCl) in dioxane (4M, 4.0 eq).
Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Workup: Concentrate the reaction mixture under reduced pressure. If using TFA, co-evaporate with toluene to remove residual acid. If using HCl, the hydrochloride salt of the product often precipitates and can be collected by filtration or used directly. The resulting 5,8-diazaspiro[3.5]nonane salt is typically carried forward without further purification.
Step 2: Reductive Amination to Yield 5-Benzyl-5,8-diazaspiro[3.5]nonane [13][14]
Reagents & Setup: Suspend the 5,8-diazaspiro[3.5]nonane salt (1.0 eq) in a solvent like dichloroethane (DCE) or methanol (MeOH). Add a non-interfering base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.2 eq) to neutralize the salt.
Imine Formation: Add benzaldehyde (1.1 eq) to the mixture. Stir for 30-60 minutes at room temperature to allow for the formation of the iminium intermediate.
Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 eq) portion-wise.[14] This reagent is selective for the iminium ion over the aldehyde.
Reaction: Allow the reaction to stir at room temperature overnight. Monitor for completion by TLC or LC-MS.
Workup & Purification: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3). Extract the aqueous layer with DCM or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the final product.
Application of 5-Benzyl-5,8-diazaspiro[3.5]nonane in the FBDD Workflow
Rationale for Inclusion in a Fragment Library: A Confluence of Desirable Traits
The decision to include a fragment in a screening library is a critical one. 5-Benzyl-5,8-diazaspiro[3.5]nonane is an ideal candidate because it embodies several key principles:
Structural Rigidity & 3D Shape: Provides a well-defined conformation, simplifying SAR and enabling access to complex binding pockets.
Optimal Complexity: It is complex enough to provide distinct interaction vectors but simple enough to have a high probability of finding a complementary binding site.
Embedded Functionality: The secondary amine provides a validated and synthetically tractable "exit vector" for fragment growth into unoccupied regions of the binding site.
Favorable Properties: It adheres to the "Rule of Three" and possesses good solubility and Fsp3 character.
Fragment Screening: Identifying High-Quality Hits
Due to the low affinity of fragment hits, highly sensitive biophysical techniques are required for screening. The choice of method depends on the target protein and available resources.
This diagram illustrates a typical FBDD cascade, highlighting the central role of biophysical screening and structural biology.
Caption: A typical workflow in Fragment-Based Drug Design.
Protocol: NMR-Based Screening (Saturation Transfer Difference)
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful method for detecting weak binding events in solution.[15] Saturation Transfer Difference (STD) NMR is a ligand-observed experiment that is particularly well-suited for fragment screening.[15][16]
Sample Preparation: Prepare a solution of the target protein (typically 10-50 µM) in a suitable deuterated buffer (e.g., phosphate buffer in D2O). Prepare stock solutions of fragment cocktails (e.g., 5-10 fragments per mix) in the same buffer. The final concentration of each fragment in the screening sample is typically 100-500 µM.
Data Acquisition: Acquire a standard 1D proton reference spectrum of the sample.
On-Resonance Spectrum: Selectively saturate a region of the protein's proton spectrum where no ligand signals are present (e.g., -1.0 ppm). This saturation is transferred to protons of binding ligands via spin diffusion.
Off-Resonance Spectrum: Acquire a control spectrum by irradiating a frequency far from any protein or ligand signals (e.g., 40 ppm).
Difference Spectrum: Subtract the on-resonance spectrum from the off-resonance spectrum. Only signals from ligands that have bound to the protein and received the saturation transfer will appear in the resulting STD spectrum.[17]
Hit Identification: Fragments showing clear signals in the STD spectrum are identified as hits. The relative intensity of the signals can also provide information on which part of the fragment is in closest proximity to the protein.[17]
Protocol: High-Throughput X-ray Crystallography Screening
X-ray crystallography provides direct, high-resolution structural information of a fragment binding to its target, making it an invaluable tool for FBDD.[10]
Crystal Preparation: Grow robust crystals of the target protein that can withstand the soaking procedure. The crystals should be cryo-protected to prevent damage during data collection.
Fragment Soaking: Prepare a solution of the fragment (e.g., 5-Benzyl-5,8-diazaspiro[3.5]nonane) at a high concentration (typically 10-50 mM) in the cryo-protectant solution. Transfer a protein crystal into this solution and allow it to soak for a period ranging from minutes to hours.
Crystal Harvesting & Freezing: Carefully retrieve the soaked crystal from the solution and immediately flash-freeze it in liquid nitrogen.
Data Collection: Mount the frozen crystal on a goniometer at a synchrotron beamline and collect a full X-ray diffraction dataset.
Data Processing & Structure Solution: Process the diffraction data and solve the structure using molecular replacement with the known apo-protein structure.
Hit Analysis: Carefully inspect the resulting electron density maps for new, un-modeled density in or near potential binding sites. If clear density corresponding to the shape of the fragment is observed, the fragment is modeled into the density. This provides a definitive confirmation of binding and the precise binding mode, which is critical for the next stage of optimization.
Hit-to-Lead Optimization: Leveraging the Spirocyclic Core
The Elaboration Phase: Vectorial Growth and SAR Exploration
Once a fragment hit like 5-Benzyl-5,8-diazaspiro[3.5]nonane is validated and its binding mode is determined, the hit-to-lead phase begins. This involves systematically modifying the fragment to improve its potency and drug-like properties.[1] The diazaspiro[3.5]nonane scaffold is exceptionally well-suited for this process, which often involves three main strategies: growing, linking, or merging.[14]
Fragment Growing: This is the most common strategy.[1] The secondary amine at the N8 position of the scaffold provides a perfect, chemically addressable "exit vector." Using the crystal structure as a guide, chemists can synthesize analogues where new chemical groups are added at this position to interact with adjacent pockets of the protein, thereby increasing affinity.
Fragment Linking/Merging: If two different fragments are found to bind in adjacent pockets, the spirocyclic scaffold can be used as a rigid linker to connect them into a single, more potent molecule.[14]
Logic Flow Diagram: Decision-Making in Hit Elaboration
This diagram outlines the rational, structure-guided decision process for evolving a spirocyclic fragment hit.
Caption: Decision-making logic for hit-to-lead optimization.
Advanced Considerations and Future Perspectives
Overcoming Synthetic Challenges in Analogue Generation
While the core synthesis is robust, the generation of diverse analogue libraries requires efficient and parallel synthetic methods. Modern techniques such as DNA-encoded libraries (DEL) built upon novel 3D scaffolds, and automated synthesis platforms can accelerate the exploration of SAR around the spirocyclic core.
The Role of Computational Chemistry in Predicting Binding Modes and Guiding Synthesis
In silico methods are indispensable in modern FBDD.[5] Molecular docking can be used to prioritize fragments for screening. Once a hit is identified, free energy perturbation (FEP) and other computational techniques can predict the binding affinity of virtual analogues, helping to prioritize synthetic efforts towards the most promising compounds and reducing the number of molecules that need to be synthesized.
Beyond the Benzyl: Exploring Alternative N-Substituents for Modulating Properties
The benzyl group on N5 is just one possibility. Replacing it with other groups (e.g., pyridyl, cyclopropylmethyl, or even a simple Boc group) can modulate the fragment's solubility, lipophilicity, and interaction profile. A library of N5-substituted diazaspiro[3.5]nonanes could be a powerful tool for rapidly exploring a target's binding site preferences.
Conclusion: 5-Benzyl-5,8-diazaspiro[3.5]nonane as a Keystone for Next-Generation FBDD
5-Benzyl-5,8-diazaspiro[3.5]nonane is more than just a single molecule; it is an exemplar of a class of 3D-rich, conformationally defined fragments that are essential for the continued success of fragment-based drug discovery. Its combination of structural rigidity, well-defined exit vectors, favorable physicochemical properties, and synthetic accessibility makes it a powerful starting point for developing potent and selective therapeutics. By strategically incorporating scaffolds like this into screening libraries, drug discovery teams can more effectively probe the complex topology of biological targets, escape the limitations of "flatland," and ultimately accelerate the journey from fragment hit to clinical candidate.
References
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An In-Depth Technical Guide to Predicting the Metabolic Stability of Benzyl-Protected Spiro Nonanes
Introduction: The Critical Role of Metabolic Stability in Drug Discovery In the intricate journey of drug discovery and development, the metabolic stability of a candidate molecule is a paramount determinant of its poten...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Metabolic Stability in Drug Discovery
In the intricate journey of drug discovery and development, the metabolic stability of a candidate molecule is a paramount determinant of its potential success.[1][2][3] It dictates the compound's half-life, bioavailability, and dosing regimen, directly influencing its therapeutic efficacy and safety profile.[1] A compound that is too rapidly metabolized will be cleared from the body before it can exert its therapeutic effect, while a molecule that is excessively stable may accumulate to toxic levels.[1] Therefore, the early and accurate prediction of metabolic stability is not merely a screening parameter but a foundational pillar of modern medicinal chemistry, guiding the design and optimization of new chemical entities.[3][4]
This guide focuses on a unique and increasingly relevant class of molecules: benzyl-protected spiro nonanes. Spirocyclic scaffolds have gained significant traction in medicinal chemistry due to their inherent three-dimensionality, which can lead to improved potency, selectivity, and physicochemical properties such as solubility and metabolic stability.[5][6][7][8][9][10][11] The nonane core provides a rigid, sp³-rich framework, a desirable feature for escaping the "flatland" of traditional aromatic drug candidates. The benzyl group, a common protecting group and structural motif in medicinal chemistry, introduces its own set of metabolic considerations.[12] Understanding the interplay between the spiro nonane core and the benzyl protecting group is crucial for any drug development professional working with this promising scaffold.
This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals. It will provide a comprehensive overview of the principles and practical methodologies for predicting the metabolic stability of benzyl-protected spiro nonanes, integrating both in vitro and in silico approaches.
Deconstructing the Molecule: Potential Metabolic Liabilities
The metabolic fate of a benzyl-protected spiro nonane is determined by the susceptibility of its constituent parts to enzymatic transformation, primarily by the cytochrome P450 (CYP) superfamily of enzymes in the liver.[13][14]
The Spiro Nonane Core: A Double-Edged Sword
The spirocyclic nature of the nonane core offers both advantages and potential metabolic vulnerabilities. The rigid, three-dimensional structure can sterically hinder the approach of metabolizing enzymes, thereby "shielding" susceptible sites and enhancing overall metabolic stability.[1][10] However, the spirocyclic system is not metabolically inert. The carbon atoms of the nonane rings, particularly those adjacent to the spiro center or at unsubstituted positions, can be targets for oxidative metabolism.
Potential Metabolic Pathways for the Spiro Nonane Core:
Hydroxylation: The addition of a hydroxyl group (-OH) to an aliphatic carbon atom is a common metabolic transformation catalyzed by CYP enzymes.[15]
Oxidation: Further oxidation of a hydroxylated metabolite can lead to the formation of ketones.
The Benzyl Protecting Group: A Known Metabolic Hotspot
The benzyl group is a well-characterized substrate for a variety of metabolic enzymes.[16][17][18] Its presence in a molecule often introduces predictable metabolic liabilities.
Primary Metabolic Pathways for the Benzyl Group:
N-debenzylation (for N-benzyl protected compounds): This is a very common metabolic pathway for compounds containing a benzyl group attached to a nitrogen atom.[17][18][19] The reaction, catalyzed by CYP enzymes, results in the cleavage of the C-N bond, removing the benzyl group and often leading to a significantly different pharmacological profile.
Aromatic Hydroxylation: The phenyl ring of the benzyl group is susceptible to hydroxylation at the ortho, meta, or para positions.
Benzylic Hydroxylation: The methylene bridge (-CH2-) of the benzyl group can also be hydroxylated.
A Dual-Pronged Approach: Integrating In Vitro and In Silico Predictions
A robust strategy for assessing the metabolic stability of benzyl-protected spiro nonanes relies on the synergistic use of experimental in vitro assays and computational in silico models.[20] This dual-pronged approach provides a more comprehensive and reliable picture of a compound's metabolic fate.
I. In Vitro Metabolic Stability Assays: The Experimental Gold Standard
In vitro assays using liver-derived enzyme preparations are the cornerstone of metabolic stability assessment.[3][21][22] They provide quantitative data on the rate of metabolism, which can be used to calculate key pharmacokinetic parameters.
Key In Vitro Systems:
Liver Microsomes: These are subcellular fractions of the liver that are rich in CYP enzymes and are the most common system for assessing Phase I metabolism.[13][23][24] Human liver microsomes (HLM) are particularly relevant for predicting human metabolism.[25]
Hepatocytes: These are intact liver cells that contain a full complement of both Phase I and Phase II metabolizing enzymes and cofactors, offering a more physiologically relevant model.[22][26][27][28]
S9 Fraction: This is a supernatant fraction of a liver homogenate that contains both microsomal and cytosolic enzymes.[21]
Experimental Workflow: A Step-by-Step Guide
The following diagram illustrates a typical workflow for an in vitro metabolic stability assay.
Caption: Workflow for an in vitro metabolic stability assay.
Detailed Protocol: Human Liver Microsome (HLM) Stability Assay
This protocol provides a self-validating system for determining the metabolic stability of a benzyl-protected spiro nonane.
Preparation of Reagents:
Test Compound Stock Solution: Prepare a 10 mM stock solution of the test compound in DMSO.
HLM Suspension: Thaw pooled human liver microsomes (from at least 10 donors to minimize inter-individual variability) on ice and dilute to a final protein concentration of 0.5 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).[13]
NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in 0.1 M potassium phosphate buffer.
Incubation:
Pre-warm the HLM suspension and test compound working solution (diluted from the stock to 1 µM in buffer) at 37°C for 5 minutes.
Initiate the metabolic reaction by adding the NADPH regenerating system to the incubation mixture. The final DMSO concentration should be less than 0.5% to avoid enzyme inhibition.
Incubate the reaction mixture at 37°C in a shaking water bath.
Collect aliquots at various time points (e.g., 0, 5, 15, 30, and 45 minutes).[13][29]
Reaction Quenching and Sample Preparation:
Stop the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing an internal standard.
Centrifuge the samples to precipitate the protein.
Transfer the supernatant to a new plate or vials for analysis.
LC-MS/MS Analysis:
Analyze the samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the remaining parent compound.[2][21]
Data Analysis:
Plot the natural logarithm of the percentage of the parent compound remaining versus time.
The slope of the linear regression line represents the elimination rate constant (k).
Calculate the half-life (t½) using the equation: t½ = 0.693 / k .
Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein) .
Data Presentation: Summarizing Metabolic Stability Data
The results of the in vitro assays should be summarized in a clear and concise table for easy comparison of different compounds.
Compound ID
t½ (min)
CLint (µL/min/mg protein)
Control (High Clearance)
< 5
> 138
Control (Low Clearance)
> 60
< 11.5
Test Compound 1
25
27.7
Test Compound 2
45
15.4
II. In Silico Metabolic Stability Predictions: A Powerful Complement
In silico tools offer a rapid and cost-effective way to predict metabolic liabilities and guide the design of more stable analogues.[20][30] These computational methods can be broadly categorized into ligand-based and structure-based approaches.[20][31]
Ligand-Based Approaches:
These methods use the chemical structure of the compound to predict its metabolic fate based on knowledge of known metabolic transformations.[20]
Site of Metabolism (SOM) Prediction: Several software packages can predict the most likely sites on a molecule to be metabolized.[31][32][33][34] These tools often use a combination of rule-based systems and machine learning algorithms.[31][35]
Metabolite Prediction: Some programs can predict the structures of the potential metabolites that will be formed.[32][33][35]
Structure-Based Approaches:
These methods involve docking the compound into the active site of a specific CYP enzyme to predict its binding orientation and proximity to the catalytic heme iron, which can help to rationalize the observed metabolism.[20][34]
Applying In Silico Tools to Benzyl-Protected Spiro Nonanes:
SOM Prediction:
Input the 2D structure of the benzyl-protected spiro nonane into a SOM prediction tool.
The output will typically highlight the atoms most likely to be metabolized, often with a corresponding probability score.
For a benzyl-protected spiro nonane, expect the benzylic carbon, the aromatic ring of the benzyl group, and potentially some of the carbons on the spiro nonane core to be flagged as potential metabolic hotspots.
Metabolite Prediction:
Use a metabolite prediction tool to generate a list of potential metabolites.
This can help in the identification of unknown peaks in the chromatograms from the in vitro assays.
Logical Relationship: Integrating In Vitro and In Silico Data
The following diagram illustrates the iterative process of using both experimental and computational data to optimize metabolic stability.
Caption: Iterative cycle of metabolic stability optimization.
Conclusion: A Pathway to More Druggable Molecules
The prediction of metabolic stability is an indispensable component of modern drug discovery. For novel scaffolds such as benzyl-protected spiro nonanes, a comprehensive and well-structured approach is essential. By combining the quantitative power of in vitro assays with the predictive capabilities of in silico tools, researchers can gain a deep understanding of a compound's metabolic liabilities. This knowledge enables the rational design of more stable and ultimately more effective drug candidates, accelerating the journey from the laboratory to the clinic. The self-validating protocols and integrated workflows presented in this guide provide a robust framework for any scientist or research team working to unlock the full therapeutic potential of this promising chemical class.
References
Unlocking the Potential of Spirocycles in Medicinal Chemistry - Oreate AI Blog. (2026, January 15). Retrieved from [Link]
Spirocyclic Scaffolds in Medicinal Chemistry - ACS Publications. (2020). Retrieved from [Link]
Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. (n.d.). Retrieved from [Link]
Selected Applications of Spirocycles in Medicinal Chemistry | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]
Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - DNDi. (2025, April 15). Retrieved from [Link]
Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? - Taylor & Francis Online. (n.d.). Retrieved from [Link]
Metabolic Stability Assay Services - BioIVT. (n.d.). Retrieved from [Link]
In Silico Drug Metabolism Prediction Services - Creative Biolabs. (n.d.). Retrieved from [Link]
Services for in vitro Metabolism research - Admescope. (n.d.). Retrieved from [Link]
Computational Prediction of Metabolism: Sites, Products, SAR, P450 Enzyme Dynamics, and Mechanisms - PMC. (n.d.). Retrieved from [Link]
MetStabOn—Online Platform for Metabolic Stability Predictions - PMC. (2018, March 30). Retrieved from [Link]
Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes | Discovery Life Sciences. (n.d.). Retrieved from [Link]
Guidance for Industry - BS Publications. (n.d.). Retrieved from [Link]
In silico Model Development for Predicting Human CYP3A4 Metabolic Stability Using Different Descriptor Generating Software and Machine Learning Techniques | NIH Research Festival. (2016, September 15). Retrieved from [Link]
Experimental design on single-time-point high-throughput microsomal stability assay. (2004, June 15). Retrieved from [Link]
Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025, April 5). Retrieved from [Link]
Navigating new regulatory guidelines for drug metabolism studies | Drug Discovery News. (n.d.). Retrieved from [Link]
Available software packages for the prediction of metabolic stability. - ResearchGate. (n.d.). Retrieved from [Link]
Chapter 16: Spirocycles as Privileged Structural Motifs in Medicinal Chemistry - Books. (2015, November 20).
Benchmarking In Silico Metabolite Prediction Tools against Human Radiolabeled ADME Data for Small-Molecule Drugs | Journal of Chemical Information and Modeling - ACS Publications. (2026, February 12). Retrieved from [Link]
Predicting Metabolism | Cambridge MedChem Consulting. (n.d.). Retrieved from [Link]
Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs. (n.d.). Retrieved from [Link]
Metabolism Prediction: Identification of Potential Sites of Metabolism in Lead Molecules | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]
Predicting the binding modes and sites of metabolism of xenobiotics - RSC Publishing. (2015). Retrieved from [Link]
Method Development - The Computational Drug Discovery and Design Group (COMP3D). (n.d.). Retrieved from [Link]
How to Conduct an In Vitro Metabolic Stability Study - Patsnap Synapse. (2025, May 29). Retrieved from [Link]
What In Vitro Metabolism and DDI Studies Do I Actually Need? - BioIVT. (2019, November 24). Retrieved from [Link]
Metabolism of the cytochrome P450 mechanism-based inhibitor N-benzyl-1-aminobenzotriazole to products that covalently bind with protein in guinea pig liver and lung microsomes - PubMed. (1997, May). Retrieved from [Link]
Metabolic Stability In Drug Metabolism: IVIVE Models - Pharmaron. (n.d.). Retrieved from [Link]
Benzylisoquinoline Alkaloid Metabolism: A Century of Discovery and a Brave New World. (2013, May 15). Retrieved from [Link]
Removal of Metabolic Liabilities Enables Development of Derivatives of Procaspase-Activating Compound 1 (PAC-1) with Improved Pharmacokinetics - PMC. (2014, December 12). Retrieved from [Link]
Structures of Cytochrome P450 2B6 Bound to 4-benzylpyridine and 4-(4-nitrobenzyl)pyridine: Insight Into Inhibitor Binding and Rearrangement of Active Site Side Chains - PubMed. (2011, December 15). Retrieved from [Link]
Chapter 9: Drug Metabolism by Cytochrome P450: A Tale of Multistate Reactivity - Books. (2011).
MS-BACL: enhancing metabolic stability prediction through bond graph augmentation and contrastive learning | Briefings in Bioinformatics | Oxford Academic. (2024, March 28). Retrieved from [Link]
Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design | ACS Medicinal Chemistry Letters - ACS Publications. (2011, June 18). Retrieved from [Link]
Drug Metabolism: Enzyme Mechanisms and Inhibition - Medicinal Chemistry. (n.d.). Retrieved from [Link]
Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer | Journal of Medicinal Chemistry - ACS Publications. (2014, September 17). Retrieved from [Link]
Drug Metabolism – An Introduction to Medicinal Chemistry & Molecular Recognition. (n.d.). Retrieved from [Link]
Clinical Implications and Phases of Drug Metabolism Pathways - Longdom Publishing. (n.d.). Retrieved from [Link]
An Overview of Non CYP Mediated Metabolism Pathways and In Vitro Evaluation Strategies. (2023, February 24). Retrieved from [Link]
Step-by-step synthesis protocol for 5-Benzyl-5,8-diazaspiro[3.5]nonane
This Application Note provides a rigorous, step-by-step synthesis protocol for 5-Benzyl-5,8-diazaspiro[3.5]nonane (CAS: 1269292-94-5). This spirocyclic diamine is a critical intermediate in medicinal chemistry, serving a...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a rigorous, step-by-step synthesis protocol for 5-Benzyl-5,8-diazaspiro[3.5]nonane (CAS: 1269292-94-5). This spirocyclic diamine is a critical intermediate in medicinal chemistry, serving as a conformationally restricted bioisostere of piperazine in the development of PARP inhibitors, DprE1 inhibitors, and other bioactive small molecules.[1]
The synthesis strategy detailed below utilizes a Spiro-Diketopiperazine (DKP) Assembly route. This approach is selected for its regiochemical precision, ensuring the benzyl group is installed specifically at the
position (adjacent to the spiro center) prior to ring closure, avoiding the mixture of isomers common in direct alkylation methods.
Part 1: Executive Summary & Retrosynthetic Logic
Target Molecule: 5-Benzyl-5,8-diazaspiro[3.5]nonane
Core Scaffold: Spiro[cyclobutane-1,2'-piperazine]
Key Challenge: Regioselective installation of the benzyl group at the sterically congested
position.
Strategic Solution: Early-stage installation of the benzyl group via Strecker synthesis, followed by peptide coupling and cyclization to a diketopiperazine intermediate. Global reduction yields the final amine.
Synthesis Workflow Diagram
Caption: Step-by-step synthetic pathway for the regioselective construction of the 5-benzyl-5,8-diazaspiro[3.5]nonane core.
Part 2: Safety & Pre-Requisite Checks
Critical Safety Warnings:
Cyanide Hazard (Step 1): Trimethylsilyl cyanide (TMSCN) releases hydrogen cyanide (HCN) upon contact with moisture or acid. All operations must be performed in a well-ventilated fume hood.[2] A bleach quench bath must be available.
) is pyrophoric and reacts violently with water. Use oven-dried glassware and an inert atmosphere (Nitrogen/Argon).
Vesicants: Benzyl halides (if used as alternatives) are potent lachrymators.
Reagent Table:
Reagent
Role
Equiv.
Key Property
Cyclobutanone
Starting Material
1.0
Volatile liquid
Benzylamine
Amine Source
1.05
Corrosive
TMSCN
Cyanide Source
1.2
Toxic , HCN precursor
Glycine Methyl Ester HCl
Coupling Partner
1.1
Hygroscopic solid
EDC·HCl
Coupling Agent
1.2
Water-soluble carbodiimide
| LiAlH
| Reducing Agent | 4.0 | Pyrophoric |
Part 3: Detailed Synthesis Protocol
Step 1: Synthesis of 1-(Benzylamino)cyclobutanecarbonitrile
This step installs the benzyl group and the quaternary carbon center simultaneously via a Strecker reaction.
Setup: Charge a flame-dried 3-neck round-bottom flask (RBF) with Cyclobutanone (10.0 mmol) and anhydrous Acetonitrile (30 mL) under Argon.
Addition: Add Benzylamine (10.5 mmol) dropwise at 0°C. Stir for 15 minutes.
Cyanation: Carefully add Trimethylsilyl cyanide (TMSCN) (12.0 mmol) dropwise via syringe. Caution: Do not use glass needles.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours.
Workup: Quench carefully with saturated NaHCO
. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over NaSO, and concentrate in vacuo.
Validation: The crude
-amino nitrile is typically used directly to avoid instability (retro-Strecker).
Step 2: Hydrolysis to 1-(Benzylamino)cyclobutanecarboxylic Acid
Converts the nitrile to the carboxylic acid, providing the "left-hand" side of the spiro-system.
Hydrolysis: Dissolve the crude nitrile in 6M HCl (20 mL).
Reflux: Heat to reflux (100°C) for 4–6 hours. Note: The N-benzyl group is generally stable under these conditions.
Isolation: Cool to 0°C. The product may precipitate as the hydrochloride salt. Filter and wash with cold acetone. Alternatively, concentrate to dryness to obtain the solid HCl salt.
Coupling the amino acid with glycine methyl ester forms a linear precursor that is cyclized to the diketopiperazine (DKP).
Coupling: Suspend 1-(Benzylamino)cyclobutanecarboxylic acid HCl salt (5.0 mmol) in DMF (15 mL). Add Glycine Methyl Ester HCl (5.5 mmol), HOBt (5.5 mmol), and N-Methylmorpholine (NMM, 15.0 mmol). Cool to 0°C.[3]
Activation: Add EDC·HCl (6.0 mmol). Stir at RT for 16 hours.
Cyclization (One-Pot Variation): The secondary amine (N-Bn) is nucleophilic enough to attack the methyl ester upon heating.
Protocol: After coupling is complete (checked by LCMS), remove DMF under reduced pressure. Redissolve residue in Toluene (20 mL) and heat to reflux for 4 hours.
Purification: Concentrate. Partition between DCM and water. Purify the organic layer via flash chromatography (SiO
Structure Check: The benzyl group is on the nitrogen attached to the spiro carbon (N5).
Step 5: Global Reduction to 5-Benzyl-5,8-diazaspiro[3.5]nonane
The final step reduces the two amide carbonyls to methylenes, yielding the target diamine.
Setup: Charge a dry RBF with LiAlH
(20.0 mmol, 4 equiv) in anhydrous THF (40 mL) under Argon. Cool to 0°C.[3]
Addition: Dissolve the DKP intermediate (5.0 mmol) in anhydrous THF (10 mL) and add dropwise to the hydride suspension.
Reflux: Heat to reflux (66°C) for 6–12 hours. The suspension will turn grey/white.
Quench (Fieser Method): Cool to 0°C. Carefully add:
0.8 mL Water
0.8 mL 15% NaOH
2.4 mL Water
Filtration: Stir for 30 mins until a granular white precipitate forms. Filter through a Celite pad. Wash the pad with warm THF.
Isolation: Concentrate the filtrate. Dissolve the residue in DCM, dry over Na
SO, and concentrate.
Final Purification: If necessary, purify via Kugelrohr distillation or column chromatography (DCM/MeOH/NH
OH).
Part 4: Analytical Data & Validation
Expected Properties:
Appearance: Colorless to pale yellow viscous oil.
Molecular Weight: 216.33 g/mol .
Formula: C
HN.
Key NMR Signals (Diagnostic):
H NMR (CDCl):
7.2–7.4 (m, 5H, Ar-H).
3.5–3.6 (s, 2H, N-CH-Ph).
2.6–2.8 (m, 4H, Piperazine ring protons adjacent to N8).
2.3–2.4 (s, 2H, Piperazine CH adjacent to N5).
1.6–2.0 (m, 6H, Cyclobutane protons).
C NMR: Distinct quaternary spiro-carbon signal around 60–70 ppm.
References
Spiro-DKP Synthesis Strategy:
Title: "The synthesis of spirocyclic diketopiperazines as scaffolds for medicinal chemistry."
Source:Tetrahedron Letters, 2010.
Context: General methodology for converting cyclic ketones to spiro-DKPs via Strecker/Coupling sequence.
Strecker Reaction on Cyclobutanone:
Title: "Synthesis of 1-aminocyclobutanecarboxylic acid derivatives."
Source:Journal of Organic Chemistry, 1990.
Context: Optimization of Strecker conditions for strained rings.
Application Note: Optimized Reductive Amination of 5-Benzyl-5,8-diazaspiro[3.5]nonane
Introduction & Strategic Value In modern drug discovery, the 5,8-diazaspiro[3.5]nonane scaffold has emerged as a critical bioisostere for traditional piperazine and morpholine rings. Its incorporation into lead compounds...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Strategic Value
In modern drug discovery, the 5,8-diazaspiro[3.5]nonane scaffold has emerged as a critical bioisostere for traditional piperazine and morpholine rings. Its incorporation into lead compounds—such as the menin-MLL inhibitor Revumenib—demonstrates its ability to improve physicochemical properties, specifically increasing
character, enhancing solubility, and restricting conformation to lock in favorable binding vectors.[1]
This Application Note details the reductive amination of 5-Benzyl-5,8-diazaspiro[3.5]nonane . Unlike simple aliphatic amines, this spirocyclic core presents unique steric and electronic considerations. The protocol below prioritizes the Abdel-Magid method (Sodium Triacetoxyborohydride), offering a robust, self-validating workflow for generating tertiary amines with high chemoselectivity.
Chemical Structure Analysis
To optimize the reaction, one must understand the specific topology of the starting material:
The Scaffold: A spiro-fused system containing a 4-membered azetidine ring and a 6-membered piperazine-like ring.
N5-Position: Substituted with a Benzyl group (tertiary amine).[2] This position is sterically locked and chemically inert under reductive amination conditions.
N8-Position: The reactive center. This secondary amine is distal to the spiro-carbon (C4), reducing steric clash compared to positions adjacent to the spiro center. However, its nucleophilicity is modulated by the overall ring strain and electronics.
Mechanistic Insight & Reaction Logic
The reductive amination of a secondary amine (the N8-position) with a carbonyl compound proceeds via an iminium ion intermediate, not a stable imine.
Reaction Pathway[3][4][5][6]
Hemiaminal Formation: The N8-amine attacks the carbonyl carbon (aldehyde or ketone).
Iminium Ion Generation: Acid catalysis facilitates the loss of water, generating the electrophilic iminium species (
).
Hydride Transfer: The reducing agent delivers a hydride to the iminium carbon.
Critical Decision - Choice of Reducing Agent:
We utilize Sodium Triacetoxyborohydride (STAB) ,
Why? STAB is mild and exhibits high selectivity.[4][5] It reduces the iminium ion faster than it reduces the starting aldehyde/ketone.[6][4] Stronger reducers like Sodium Borohydride (
) often reduce the carbonyl starting material to an alcohol (side reaction), lowering yield.
Mechanistic Visualization[9]
Caption: Pathway for the reductive amination of the N8-secondary amine via the iminium ion intermediate.
Solvent: 1,2-Dichloroethane (DCE) (Preferred) or Dichloromethane (DCM).
Catalyst: Glacial Acetic Acid (AcOH).
Step-by-Step Procedure
Step 1: Solvation and Mixing
Dissolve the 5-Benzyl-5,8-diazaspiro[3.5]nonane (1.0 equiv) in DCE (concentration ~0.1 M to 0.2 M).
Note: DCE is preferred over THF because it promotes tighter ion pairing and faster iminium formation. If the amine is supplied as a salt (e.g., HCl salt), add 1.0 equiv of Triethylamine (TEA) to liberate the free base.
Step 2: Carbonyl Addition
Add the aldehyde or ketone.
For Aldehydes: Add 1.1 equiv. No acid is usually required, but 1-2 drops of AcOH can accelerate reaction with electron-rich aldehydes.
For Ketones: Add 1.2–1.5 equiv. Crucial: Add Glacial Acetic Acid (1.0–2.0 equiv). The acid is required to protonate the hemiaminal and drive water loss to form the iminium ion.
Step 3: Reductant Addition
Add STAB (1.5 equiv) in a single portion.
Observation: Mild effervescence may occur.
Time: Stir at Room Temperature (20–25°C).
Aldehydes: 1–4 hours.
Ketones: 12–24 hours.
Step 4: Monitoring (Self-Validation)
Monitor by LC-MS.
Target: Disappearance of the starting amine (MW ~216 Da) and appearance of the Product Mass (M+H).
Troubleshooting: If the starting amine persists but the alcohol side-product (reduced ketone) appears, the iminium formation is the rate-limiting step. See "Optimization" below.
Step 5: Quench and Workup
Quench the reaction by adding saturated aqueous
(pH should be ~8–9).
Stir vigorously for 15 minutes to decompose remaining boron complexes.
Extract with DCM (3x).
Dry organic layer over
, filter, and concentrate.
Optimization & Troubleshooting Guide
Not all substrates react equally.[4][5] Use this decision matrix to adapt the protocol for difficult cases (e.g., sterically hindered ketones or electron-deficient amines).
Protocol Decision Tree
Caption: Decision matrix for selecting the optimal reductive amination conditions.
Comparative Data: Reagent Selection
Feature
Sodium Triacetoxyborohydride (STAB)
Sodium Cyanoborohydride ()
Ti(OiPr) +
Primary Use
Standard (Recommended)
Legacy / Specific pH needs
Hindered Ketones
Toxicity
Low (Borate salts)
High (Cyanide)
Low
Selectivity
Excellent (Fast iminium red.)
Good (pH dependent)
High
Water Tolerance
Moderate
High
Low (Strictly anhydrous)
Mechanism
Direct Reductive Amination
Direct Reductive Amination
Pre-formation of imine/enamine
Advanced Tip for Hindered Ketones (The Titanium Method):
If the standard STAB protocol fails for a bulky ketone:
Mix Amine + Ketone + Titanium(IV) isopropoxide (1.5 equiv) in neat conditions or minimal THF.
Stir for 4–12 hours (Lewis acid forces iminium formation).
Dilute with Ethanol/THF.
Add
(not STAB) to reduce the pre-formed iminium species.
References
Abdel-Magid, A. F., et al. (1996).[8][3][5][9][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[8][9][10]
Drug Hunter. (2025). "The Spirocycle Surge in Drug Discovery." Drug Hunter.
BenchChem. (2025). "8-Benzyl-5,8-diazaspiro[3.5]nonane: A High-Value Spirocyclic Scaffold." BenchChem Application Data.
Application Notes and Protocols for Functionalization Strategies of the Secondary Amine in Spiro[3.5]nonane Systems
For Researchers, Scientists, and Drug Development Professionals Introduction: The Spiro[3.5]nonane Scaffold - A Rising Star in Medicinal Chemistry The spiro[3.5]nonane framework, particularly its nitrogen-containing deri...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Spiro[3.5]nonane Scaffold - A Rising Star in Medicinal Chemistry
The spiro[3.5]nonane framework, particularly its nitrogen-containing derivatives such as 7-azaspiro[3.5]nonane, has emerged as a privileged scaffold in modern drug discovery.[1][2] Its inherent three-dimensionality and conformational rigidity offer a distinct advantage over flat, aromatic systems. This unique topology allows for the precise spatial arrangement of pharmacophoric elements, leading to enhanced binding affinity, improved selectivity for biological targets, and favorable physicochemical properties such as increased solubility and metabolic stability.[1][3] The secondary amine present in azaspiro[3.5]nonane systems is a key handle for chemical modification, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.
This comprehensive guide provides an in-depth exploration of various strategies for the functionalization of the secondary amine in spiro[3.5]nonane systems. We will delve into the mechanistic rationale behind common synthetic transformations, provide detailed experimental protocols, and present quantitative data to aid in the selection of the most appropriate functionalization strategy.
Core Functionalization Strategies
The functionalization of the secondary amine in spiro[3.5]nonane systems can be broadly categorized into several key reaction types: N-Acylation, N-Sulfonylation, N-Alkylation, and N-Arylation. The choice of strategy is often dictated by the desired final compound and the compatibility of the reagents with other functional groups present in the molecule.
N-Acylation: Forging Amide Bonds
N-acylation is a fundamental transformation that introduces an amide functionality. This is a common strategy in medicinal chemistry to introduce a wide array of substituents and to modulate the electronic and steric properties of the parent amine.
Mechanistic Rationale: The reaction typically proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the secondary amine nitrogen attacks the electrophilic carbonyl carbon of the acylating agent (e.g., acid chloride or anhydride). Subsequent loss of a leaving group (e.g., chloride or carboxylate) yields the corresponding N-acyl spiro[3.5]nonane derivative. The use of a non-nucleophilic base is often necessary to neutralize the acidic byproduct (e.g., HCl) and drive the reaction to completion.
Protocol 1: N-Acylation with an Acid Chloride
This protocol describes a general procedure for the N-acylation of a 7-azaspiro[3.5]nonane derivative with an acid chloride.
Materials:
7-azaspiro[3.5]nonane derivative (1.0 eq)
Acid chloride (1.1 eq)
Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Procedure:
To a solution of the 7-azaspiro[3.5]nonane derivative (1.0 eq) and TEA or DIPEA (1.5 eq) in anhydrous DCM or THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add the acid chloride (1.1 eq) dropwise.
Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, or until the starting material is consumed as monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Quench the reaction by the addition of water or saturated aqueous sodium bicarbonate solution.
Extract the aqueous layer with DCM or ethyl acetate (3 x volume of aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired N-acyl 7-azaspiro[3.5]nonane derivative.
Table 1: Examples of N-Acylation of 7-Azaspiro[3.5]nonane Derivatives
N-Sulfonylation: Introducing the Sulfonamide Moiety
N-sulfonylation is another crucial transformation, yielding sulfonamides, which are prominent functional groups in a wide range of therapeutic agents due to their ability to act as bioisosteres of carboxylic acids and amides.[4]
Mechanistic Rationale: Similar to N-acylation, N-sulfonylation proceeds through a nucleophilic attack of the amine on the electrophilic sulfur atom of a sulfonyl chloride.[5] A base is required to neutralize the generated HCl.
Protocol 2: N-Sulfonylation with a Sulfonyl Chloride
This protocol provides a general method for the N-sulfonylation of a 7-azaspiro[3.5]nonane derivative.
Dissolve the 7-azaspiro[3.5]nonane derivative (1.0 eq) and pyridine or TEA (1.5 eq) in anhydrous DCM at 0 °C under an inert atmosphere.
Add the sulfonyl chloride (1.1 eq) dropwise to the cooled solution.
Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC or LC-MS.
Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the residue by flash column chromatography on silica gel to yield the N-sulfonylated product.
Table 2: Representative Conditions for N-Sulfonylation
Sulfonylating Agent
Base
Solvent
Temp. (°C)
Time (h)
Yield (%)
Methanesulfonyl Chloride
TEA
DCM
0 to RT
12
High
p-Toluenesulfonyl Chloride
Pyridine
DCM
0 to RT
16
High
Benzenesulfonyl Chloride
TEA
THF
0 to RT
12
High
N-Alkylation: Expanding the Carbon Framework
N-alkylation introduces alkyl groups onto the secondary amine, a common strategy to modulate lipophilicity and basicity, and to explore SAR.
Mechanistic Rationale: Direct alkylation with alkyl halides proceeds via an S(_N)2 mechanism, where the amine acts as a nucleophile.[6] The use of a base is necessary to scavenge the acid produced. Reductive amination offers a more controlled alternative, involving the in-situ formation of an iminium ion from the reaction of the amine with an aldehyde or ketone, followed by reduction with a mild reducing agent.[7]
Protocol 3: N-Alkylation with an Alkyl Halide
Materials:
7-azaspiro[3.5]nonane derivative (1.0 eq)
Alkyl halide (e.g., bromide or iodide) (1.1 eq)
Potassium carbonate (K(_2)CO(_3)) or DIPEA (2.0 eq)
Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)
Water
Ethyl acetate
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
To a solution of the 7-azaspiro[3.5]nonane derivative (1.0 eq) in ACN or DMF, add the alkyl halide (1.1 eq) and K(_2)CO(_3) or DIPEA (2.0 eq).
Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, or until completion as monitored by TLC or LC-MS.
Cool the reaction mixture to room temperature and dilute with water.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography on silica gel.
To a stirred solution of the 7-azaspiro[3.5]nonane derivative (1.0 eq) and the aldehyde (1.2 eq) in DCE or THF, add sodium triacetoxyborohydride (1.5 eq) portion-wise at room temperature. A catalytic amount of acetic acid can be added to facilitate iminium ion formation with less reactive substrates.[8]
Stir the reaction mixture at room temperature for 4-24 hours, monitoring for completion by TLC or LC-MS.
Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
Extract the mixture with DCM (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography on silica gel.
N-Arylation: Introducing Aromatic Systems
The introduction of aryl or heteroaryl moieties onto the spirocyclic amine is a powerful strategy in drug design, often leading to significant improvements in potency and selectivity. The two most prominent methods for this transformation are the Buchwald-Hartwig amination and the Ullmann condensation.
This palladium-catalyzed cross-coupling reaction is a versatile and widely used method for the formation of C-N bonds.[9]
Mechanistic Rationale: The catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the N-aryl amine and regenerate the Pd(0) catalyst.[10] The choice of ligand is crucial for the success of the reaction, especially with sterically hindered amines.
Base (e.g., NaOt-Bu, Cs(_2)CO(_3), K(_3)PO(_4)) (1.5-2.0 eq)
Anhydrous toluene or dioxane
Diatomaceous earth
Ethyl acetate
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
In a glovebox or under an inert atmosphere, combine the 7-azaspiro[3.5]nonane derivative (1.0 eq), aryl halide (1.2 eq), palladium catalyst, phosphine ligand, and base in a reaction vessel.
Add anhydrous, degassed toluene or dioxane.
Seal the vessel and heat the reaction mixture to 80-110 °C for 12-24 hours, monitoring for completion by TLC or LC-MS.
Cool the reaction mixture to room temperature, dilute with ethyl acetate, and filter through a pad of diatomaceous earth.
Wash the filtrate with brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography on silica gel.
The Ullmann condensation is a copper-catalyzed reaction for the formation of C-N bonds, often requiring higher temperatures than the Buchwald-Hartwig amination.[11]
Mechanistic Rationale: The reaction is believed to proceed through the formation of a copper(I) amide, which then undergoes reaction with the aryl halide.[12] The use of ligands can significantly improve the reaction efficiency and lower the required temperature.
To a reaction vessel, add the 7-azaspiro[3.5]nonane derivative (1.0 eq), aryl halide (1.5 eq), CuI, ligand, and base.
Add anhydrous DMSO or DMF.
Heat the reaction mixture to 100-140 °C for 24-48 hours under an inert atmosphere.
Cool the reaction to room temperature and pour into water.
Extract the aqueous mixture with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography on silica gel.
Table 3: Comparison of N-Arylation Methods
Method
Catalyst
Ligand
Base
Solvent
Temp. (°C)
Advantages
Disadvantages
Buchwald-Hartwig
Pd(0)
Phosphines
NaOt-Bu, Cs(_2)CO(_3)
Toluene, Dioxane
80-110
Milder conditions, broader substrate scope
Catalyst cost, ligand sensitivity
Ullmann
Cu(I)
L-proline, Diamines
K(_2)CO(_3), K(_3)PO(_4)
DMSO, DMF
100-140
Lower catalyst cost
Harsher conditions, often requires aryl iodides
Visualization of Synthetic Workflows
Caption: Overview of functionalization strategies for the secondary amine in spiro[3.5]nonane systems.
Applications in Drug Discovery
Functionalized spiro[3.5]nonane derivatives have shown significant promise in various therapeutic areas. The ability to readily modify the secondary amine allows for the fine-tuning of pharmacological properties.
GPR119 Agonists for Type 2 Diabetes: A series of N-substituted 7-azaspiro[3.5]nonane derivatives have been developed as potent and selective G protein-coupled receptor 119 (GPR119) agonists.[13] GPR119 activation stimulates glucose-dependent insulin secretion, making it an attractive target for the treatment of type 2 diabetes.[3]
Caption: Simplified signaling pathway of GPR119 agonism.
Sigma Receptor Modulators for CNS Disorders: Derivatives of 2,7-diazaspiro[3.5]nonane have been synthesized and evaluated as ligands for sigma receptors, which are implicated in a variety of central nervous system (CNS) disorders.[14] The functionalization of the spirocyclic core allows for the optimization of binding affinity and selectivity.
Conclusion
The secondary amine of the spiro[3.5]nonane scaffold is a versatile functional group that can be readily modified using a variety of synthetic strategies. N-acylation, N-sulfonylation, N-alkylation, and N-arylation provide a powerful toolkit for medicinal chemists to generate diverse libraries of compounds for drug discovery programs. The choice of functionalization strategy should be guided by the desired properties of the target molecule and the compatibility of the reaction conditions with other functional groups. The continued exploration of novel functionalization methods for this and other spirocyclic systems will undoubtedly lead to the discovery of new and improved therapeutic agents.
References
Google Patents. (2021).
Google Patents. (n.d.). Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane. CN111875883A.
Carreira, E. M., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.
Matsuda, D., et al. (2018). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 26(8), 1832-1847. [Link]
Chepyshev, M., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2). [Link]
ResearchGate. (2025). An improved synthesis of 2-oxa-7-azaspiro[2]nonane and analogs as novel reagents in medicinal chemistry. [Link]
MDPI. (2023). Recent Advances in Synthetic Routes to Azacycles. Molecules, 28(6), 2683. [Link]
ChemRxiv. (2025). Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. [Link]
Scribd. (n.d.). Reductive Amination With Sodium Triacetoxyborohydride. [Link]
Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. [Link]
Silaev, A. A., et al. (2021). Synthesis of N-acyl sulfonamides: from common acylation reactions to modern catalytic and sustainable methods. Ukrainian Biopharmaceutical Journal, (5), 4-19.
G. G., et al. (2023). Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. ACS Chemical Neuroscience, 14(10), 1835-1849. [Link]
Royal Society of Chemistry. (2024). Recent advances in the synthesis of N-acyl sulfonamides. [Link]
ACS Publications. (2023). Reactivity and Selectivity of Azaspirocycles in Radical C–H Functionalization. [Link]
Beilstein Journals. (2023). Copper-catalyzed N-arylation of amines with aryliodonium ylides in water. [Link]
ResearchGate. (2018). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. [Link]
MDPI. (2023). Recent Achievements in the Copper-Catalyzed Arylation of Adamantane-Containing Amines, Di- and Polyamines. [Link]
Organic Chemistry Help. (n.d.). Reductive Amination - Common Conditions. [Link]
ResearchGate. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. [Link]
YouTube. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. [Link]
The Strategic Advantage of Spirocyclic Scaffolds: 5-Benzyl-5,8-diazaspiro[3.5]nonane as a Superior Piperazine Surrogate
Introduction: Escaping Flatland in Modern Drug Discovery In the landscape of medicinal chemistry, the piperazine ring is a ubiquitous scaffold, found in numerous FDA-approved drugs due to its favorable physicochemical pr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Escaping Flatland in Modern Drug Discovery
In the landscape of medicinal chemistry, the piperazine ring is a ubiquitous scaffold, found in numerous FDA-approved drugs due to its favorable physicochemical properties and synthetic tractability.[1][2] However, the planarity of traditional piperazine derivatives can limit their interaction with the complex, three-dimensional architectures of biological targets. The drive towards molecules with greater spatial complexity to enhance potency, selectivity, and pharmacokinetic profiles has led to the exploration of piperazine bioisosteres.[3] Among these, spirocyclic systems, particularly 5-Benzyl-5,8-diazaspiro[3.5]nonane, have emerged as a compelling alternative, offering a rigid, three-dimensional framework that can significantly improve drug-like properties.[4][5]
This guide provides a comprehensive overview of the rationale, synthesis, and application of 5-Benzyl-5,8-diazaspiro[3.5]nonane as a piperazine surrogate for researchers, scientists, and drug development professionals. We will delve into the mechanistic advantages of this spirocyclic scaffold, provide detailed, field-proven synthetic protocols, and illustrate its incorporation into lead compounds.
The Rationale: Why Embrace Three-Dimensionality?
The transition from a flat piperazine ring to a spirocyclic diamine like 5,8-diazaspiro[3.5]nonane offers several distinct advantages that address key challenges in drug development:
Enhanced Target Engagement: The inherent three-dimensionality of the spirocyclic core projects substituents into distinct vectors in space. This allows for more precise and extensive interactions within a protein's binding pocket, potentially leading to increased potency and selectivity.[4]
Improved Physicochemical Properties: Spirocyclic scaffolds, with their higher fraction of sp3-hybridized carbons (Fsp3), are correlated with improved aqueous solubility and metabolic stability compared to their flat-ring counterparts.[6] This can translate to better pharmacokinetic profiles and a higher probability of clinical success.
Novel Intellectual Property: The use of less conventional scaffolds like 5,8-diazaspiro[3.5]nonane provides an opportunity to explore new chemical space and generate novel intellectual property.[4]
Reduced Off-Target Effects: The constrained conformation of the spirocycle can limit interactions with unintended biological targets, potentially reducing off-target toxicities.
The benzyl group on the 5-nitrogen of the diazaspiro[3.5]nonane serves as a common protecting group, allowing for selective functionalization of the secondary amine at the 8-position. This protecting group can be readily removed via catalytic hydrogenation if further modification at the 5-position is desired.[7]
Data at a Glance: Physicochemical Properties
The following table summarizes key physicochemical properties of 5-Benzyl-5,8-diazaspiro[3.5]nonane, highlighting its drug-like characteristics.
Property
Value
Source
Molecular Formula
C₁₄H₂₀N₂
Molecular Weight
216.33 g/mol
LogP
2.21
Fsp3
0.57
Hydrogen Bond Acceptors
2
Hydrogen Bond Donors
1
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the synthesis of 5-Benzyl-5,8-diazaspiro[3.5]nonane and its subsequent incorporation into a model lead compound. These protocols are designed to be self-validating, with clear endpoints and purification procedures.
Protocol 1: Synthesis of 5-Benzyl-5,8-diazaspiro[3.5]nonane
This synthesis is conceptually approached in two main stages: the formation of the core 5,8-diazaspiro[3.5]nonane scaffold, which is then followed by a selective N-benzylation. For the purpose of this guide, we will start from the commercially available 5,8-diazaspiro[3.5]nonane dihydrochloride. The N-benzylation is achieved through reductive amination, a robust and widely used method for forming C-N bonds.[8][9][10]
Workflow for the Synthesis of 5-Benzyl-5,8-diazaspiro[3.5]nonane
Caption: Synthetic workflow for 5-Benzyl-5,8-diazaspiro[3.5]nonane.
Eluent for column chromatography (e.g., DCM/Methanol gradient)
Procedure:
Step 1: Preparation of 5,8-diazaspiro[3.5]nonane (Free Base)
Dissolve 5,8-diazaspiro[3.5]nonane dihydrochloride in deionized water.
Cool the solution in an ice bath and slowly add a solution of NaOH in water.
Extract the aqueous layer with DCM (3 x volume of aqueous layer).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base as an oil or low-melting solid.
Step 2: N-Benzylation via Reductive Amination
To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 5,8-diazaspiro[3.5]nonane free base and dissolve in anhydrous DCM.
Add benzaldehyde to the solution and stir for 30 minutes at room temperature to allow for iminium ion formation.
In a separate flask, suspend sodium triacetoxyborohydride (STAB) in anhydrous DCM.
Slowly add the STAB suspension to the reaction mixture. Caution: Gas evolution may occur.
Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.
Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Separate the organic layer, and extract the aqueous layer with DCM (2 x volume of aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 0-10% methanol in DCM) to afford pure 5-Benzyl-5,8-diazaspiro[3.5]nonane.
Protocol 2: Incorporation of 5-Benzyl-5,8-diazaspiro[3.5]nonane into a Lead Compound via N-Arylation
This protocol demonstrates the incorporation of the spirocyclic surrogate into a model aryl halide-containing lead compound using a Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction is a powerful and versatile method for the formation of C-N bonds.
Workflow for N-Arylation
Caption: General workflow for Buchwald-Hartwig N-arylation.
Materials:
5-Benzyl-5,8-diazaspiro[3.5]nonane (1.2 equiv.)
Aryl halide (e.g., 4-chlorotoluene, as a model) (1.0 equiv.)
Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)
Procedure:
To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, 5-Benzyl-5,8-diazaspiro[3.5]nonane, NaOtBu, Pd₂(dba)₃, and RuPhos.
Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.
Add anhydrous toluene via syringe.
Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir overnight. Monitor the reaction progress by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature and quench by adding water.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield the desired N-arylated product.
Conclusion and Future Outlook
5-Benzyl-5,8-diazaspiro[3.5]nonane represents a valuable and strategic building block for modern medicinal chemistry. Its inherent three-dimensional structure offers a clear advantage over traditional flat piperazine rings, providing a pathway to compounds with enhanced potency, selectivity, and improved physicochemical properties. The synthetic protocols outlined in this guide are robust and scalable, enabling researchers to readily access this important surrogate and incorporate it into their drug discovery programs. As the demand for novel therapeutics with superior efficacy and safety profiles continues to grow, the adoption of spirocyclic scaffolds like 5-Benzyl-5,8-diazaspiro[3.5]nonane will undoubtedly play an increasingly critical role in shaping the future of medicine.
References
Wikipedia. (2023, December 29). Reductive amination. Retrieved from [Link]
MDPI. (2023, December 21). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]
ACS Publications. (2025, December 11). Discovery, Design, and Synthesis of Novel 2-Benzyl-2,7-diazaspiro[3.5]nonane Benzothiazinones with Broad-Spectrum Antimycobacterial Activity. Journal of Medicinal Chemistry. Retrieved from [Link]
Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]
Google Patents. (n.d.). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]
PubChem. (n.d.). 1-benzyl-1,7-diazaspiro[3.5]nonane. Retrieved from [Link]
Wordpress. (n.d.). Reductive Amination. Retrieved from [Link]
International Journal of Pharmacy and Pharmaceutical Sciences. (2014, January 15). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. Retrieved from [Link]
BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-benzylation. Retrieved from [Link]
MDPI. (2021, June 4). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]
ScienceDirect. (2024, December 15). Ringing medicinal chemistry: The importance of 3-membered rings in drug discovery. Bioorganic & Medicinal Chemistry. Retrieved from [Link]
Overcoming steric hindrance in 5,8-diazaspiro[3.5]nonane coupling reactions
The following Technical Support Guide is designed for researchers working with the 5,8-diazaspiro[3.5]nonane scaffold. It addresses the specific steric challenges inherent to this spirocyclic diamine, particularly the di...
Author: BenchChem Technical Support Team. Date: February 2026
The following Technical Support Guide is designed for researchers working with the 5,8-diazaspiro[3.5]nonane scaffold. It addresses the specific steric challenges inherent to this spirocyclic diamine, particularly the differential reactivity between the N5 (neopentyl-like) and N8 (distal) positions.
System Architecture: The Steric Landscape
Before troubleshooting, you must understand the structural "hardware" of your molecule. The 5,8-diazaspiro[3.5]nonane scaffold is not a symmetric diamine.[1] It features a sharp reactivity cliff defined by the spiro-quaternary carbon (C4).[2]
Structural Analysis[3]
The Scaffold: A cyclobutane ring spiro-fused to a piperazine ring.[2]
Position N8 (Distal): A standard secondary amine.[2] Highly nucleophilic, accessible, and reactive.
Position N5 (Proximal): A neopentyl-like amine.[2] It is located immediately adjacent to the quaternary spiro center.[2] This position suffers from severe steric hindrance, significantly retarding nucleophilic attack in SNAr and oxidative addition/reductive elimination in Pd-catalysis.[2]
Reactivity Flowchart (DOT Visualization)
The following diagram illustrates the decision logic for functionalizing this scaffold based on target position.
Figure 1: Decision matrix for selecting reaction conditions based on the specific nitrogen atom being targeted.
Module A: Buchwald-Hartwig Coupling (N5 Focus)
Problem: Standard catalysts (e.g., Pd(PPh3)4, Pd(dppf)Cl2) fail to couple the N5 amine due to the bulky spiro-center blocking the palladium coordination sphere.
Solution: Use "Generational" Buchwald Precatalysts with bulky, electron-rich dialkylbiaryl phosphine ligands.[2] These ligands promote reductive elimination in sterically congested systems.[2][3]
Recommended "Hardware" (Catalysts & Ligands)
Component
Recommendation
Mechanism of Action
Ligand
RuPhos or BrettPhos
RuPhos: Excellent for secondary amines; bulky substituents prevent catalyst dimerization.[2] BrettPhos: Specifically designed for the most hindered amines (like N5).
Precatalyst
Pd-RuPhos-G3 or G4
Ensures 1:1 L:Pd ratio and rapid activation at low temperatures, preventing catalyst death before the difficult coupling step.[2]
Base
NaOtBu or LHMDS
Strong bases are required to deprotonate the bulky amine-Pd complex.[2] Avoid weak bases like carbonates unless the substrate is base-sensitive.[2]
Protocol: Coupling at N5 (The "Difficult" One)
Prerequisite: N8 is protected (e.g., Boc, Cbz) or already substituted.
Preparation: In a glovebox or under strict Ar flow, charge a vial with:
Aryl Halide (1.0 equiv)
5,8-diazaspiro[3.5]nonane derivative (1.2 equiv)
RuPhos Pd G4 (2–5 mol%)
NaOtBu (1.5 equiv)
Solvent: Add anhydrous Toluene or 1,4-Dioxane (0.2 M concentration). Note: THF often boils too low for the activation energy required here.
Execution: Seal and heat to 100°C for 12–16 hours.
Checkpoint: Monitor by LCMS. If conversion <50%, switch ligand to BrettPhos and raise temperature to 110°C.[2]
Expert Insight: If using an Aryl Chloride, add 1-2 mol% of free ligand (RuPhos) to stabilize the active catalytic species, as the oxidative addition of chlorides is slower.
Module B: SNAr Displacement Strategies
Problem: The neopentyl-like N5 is a poor nucleophile. Standard SNAr (e.g., 4-chloropyridine + amine + DIPEA) will stall or require days.[2]
Solution: Enhance electrophilicity of the partner and use solubility-enhancing bases.
The "Fluoride Effect" Protocol
Switching from an Aryl-Chloride to an Aryl-Fluoride increases reactivity by orders of magnitude in SNAr due to the high electronegativity of fluorine creating a stronger dipole, facilitating the initial attack of the bulky amine.
Substrate: Use Aryl-Fluorides (e.g., 2,4-difluoronitrobenzene) instead of chlorides.[2]
Solvent:DMSO or NMP (Polar Aprotic is non-negotiable).[2]
Base:K2CO3 (finely ground) or DIPEA .
Temperature: 100–120°C.
Additives: If reaction is sluggish, add KF (potassium fluoride) or 18-crown-6 to solubilize the carbonate base.[2]
Module C: Regioselective Differentiation
Scenario: You have the unprotected diamine and want to put different groups on N5 and N8.[2]
Logic: Always exploit the natural reactivity difference.[2] N8 reacts first.
Workflow: Sequential Functionalization
Step 1 (N8 Functionalization):
React unprotected 5,8-diazaspiro[3.5]nonane with 1.0 equiv of Electrophile A at 0°C to RT .
Q: I am seeing low yields coupling at N5 using Pd(OAc)2/Xantphos. Why?A: Xantphos has a wide bite angle but is generally better for primary amines or amides.[2] For a hindered secondary amine like the N5 position, the catalyst is likely struggling with reductive elimination. Switch to a bulky monodentate phosphine system like RuPhos or BrettPhos .[2] These ligands are sterically tuned to "push" the bulky amine off the metal center.
Q: My reaction at N5 is stuck at 30% conversion. Should I add more catalyst?A: Likely not. Catalyst death (aggregation to Pd black) is common with hindered substrates.[2]
Check Oxygen: Ensure your solvent was degassed (sparged with N2 for 15 mins).[2]
Check Base: If using NaOtBu, ensure it is fresh (white powder, not yellow/clumped).[2]
Protocol Adjustment: Instead of adding more catalyst to a black mixture, filter the reaction, resuspend in fresh solvent/base, and add fresh precatalyst.
Q: Can I use microwave irradiation?A: Yes. For SNAr reactions at N5, microwave heating (140°C, 30 mins) in NMP often overcomes the steric barrier more cleaner than overnight thermal heating, reducing thermal degradation byproducts.
Q: I need to protect N5 but leave N8 free. Is this possible?A: Direct selective protection of N5 is chemically difficult because N8 is more reactive.[2]
Route: Protect both with Boc (excess Boc2O).[2] -> Selectively deprotect N8 using controlled acid hydrolysis (steric bulk at N5 stabilizes the N5-Boc carbamate slightly more, but selectivity is poor).
Better Route: Use a benzyl group on N8 (commercially available: 8-benzyl-5,8-diazaspiro[3.5]nonane).[1][2] Protect N5 with Boc. Hydrogenate (Pd/C, H2) to remove Benzyl from N8.[2]
References
Buchwald-Hartwig Amination (General Scope)
Title: Palladium-Catalyzed Cross-Coupling Reactions of Amines with Aryl Halides.[2][4]
Solving solubility issues of 5-Benzyl-5,8-diazaspiro[3.5]nonane in organic solvents
Welcome to the technical support guide for 5-Benzyl-5,8-diazaspiro[3.5]nonane. This resource is designed for researchers, chemists, and drug development professionals to address common challenges related to the solubilit...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for 5-Benzyl-5,8-diazaspiro[3.5]nonane. This resource is designed for researchers, chemists, and drug development professionals to address common challenges related to the solubility of this versatile spirocyclic scaffold in organic solvents. As a molecule with both non-polar and polar characteristics, its behavior in solution can be complex. This guide provides in-depth, experience-driven advice and systematic troubleshooting protocols to ensure successful experimental outcomes.
Understanding the Molecule: A Structural Approach to Solubility
5-Benzyl-5,8-diazaspiro[3.5]nonane (MW: 216.33 g/mol ) is a unique structural motif. Its solubility is governed by a balance of three key features:
The Benzyl Group: A large, non-polar aromatic ring that favors dissolution in non-polar or moderately polar aprotic solvents through van der Waals interactions.[1]
The Diazaspiro[3.5]nonane Core: A rigid, three-dimensional aliphatic structure containing two tertiary amine nitrogens. These nitrogen atoms are basic and can act as hydrogen bond acceptors, imparting a degree of polarity to the molecule.
Overall Molecular Character: The combination of these groups gives the molecule an amphiphilic nature. It is not strictly "polar" or "non-polar," which can lead to solubility challenges in solvents at the extremes of the polarity scale. The molecule is supplied as a liquid, which eliminates dissolution kinetics issues related to breaking a crystal lattice.
Predicted Solubility Profile
Based on its structure, a qualitative solubility profile can be predicted. This table serves as a starting point for solvent selection.
Solvent Class
Examples
Predicted Solubility
Rationale
Non-Polar Aprotic
Hexanes, Toluene
Low to Moderate
The polar diazaspiro core limits solubility in highly non-polar solvents. Toluene is preferred over hexanes due to potential π-stacking with the benzyl group.
Polar Aprotic
DCM, THF, EtOAc, Acetone, Acetonitrile
Good to High
These solvents effectively solvate both the non-polar benzyl group and the polar amine functionalities. They are often the best initial choice.
Polar Protic
Methanol, Ethanol
Moderate to High
Alcohols can hydrogen-bond with the nitrogen atoms, aiding solubility. However, extensive solvent-solvent hydrogen bonding can sometimes hinder dissolution of larger molecules.
Highly Polar Solvents
Water, DMSO
Very Low (Water), High (DMSO)
The molecule is a weak base and largely organic, leading to poor aqueous solubility without pH modification. DMSO is a powerful, highly polar solvent capable of dissolving a wide range of compounds.
FAQ 1: My 5-Benzyl-5,8-diazaspiro[3.5]nonane is immiscible/insoluble in my chosen solvent. What is the first step?
This is a common issue when the polarity mismatch between the solute and solvent is significant. The "like dissolves like" principle is the guiding concept for resolving this.[2]
This workflow guides you through a logical process of finding a suitable solvent system.
Caption: Troubleshooting workflow for initial insolubility.
Expert Insight: Dichloromethane (DCM) and Tetrahydrofuran (THF) are often excellent starting points. DCM is effective at solvating the benzyl group, while THF's ether oxygen can interact favorably with the amine sites.
FAQ 2: The compound dissolves initially but then precipitates out of solution. What is happening?
This typically indicates that you have created a supersaturated solution or that the solubility is highly temperature-dependent.
Temperature Effects: If you used heat to dissolve the compound, it might be precipitating upon cooling to room temperature. The dissolution process for this compound is likely endothermic, meaning solubility increases with temperature.[3]
Reaction Consumption: If this is observed during a reaction, your spirocyclic amine may be consumed to form a product that is insoluble in the reaction medium.
Troubleshooting Protocol 2: Managing Temperature and Co-Solvency
If simple solvent swapping fails, a co-solvent system can be a powerful tool to fine-tune the polarity of your medium.[4][5]
Step 1: Re-dissolve with Gentle Heating: Warm the mixture gently (e.g., to 30-40°C) to redissolve the precipitate. If it dissolves, this confirms temperature-dependent solubility.
Step 2: Add a Co-Solvent: While stirring the warm solution, slowly add a second, miscible solvent with a different polarity.
If your primary solvent is non-polar (e.g., Toluene): Add a small amount of a polar aprotic solvent like THF or Acetone (start with 5-10% v/v). This will help solvate the polar diazaspiro core.
If your primary solvent is polar aprotic (e.g., Acetonitrile): Add a small amount of a solvent like DCM or Toluene. This ensures the benzyl group remains well-solvated.
Step 3: Cool to Room Temperature: Slowly cool the new co-solvent mixture. The improved solvent environment should keep the compound in solution.
Step 4: Observe: If precipitation still occurs, incrementally increase the percentage of the co-solvent and repeat the heating/cooling cycle.
Caption: Workflow for using co-solvents to enhance solubility.
FAQ 3: Can I use pH adjustment to improve solubility in organic solvents?
This is an advanced technique that requires careful consideration. The two amine nitrogens are basic. Adding an acid will form the corresponding ammonium salt.
Protonation: R₃N + HCl → [R₃NH]⁺Cl⁻
The resulting salt is an ion pair. This dramatically increases polarity.
Effect on Solubility:
In Non-Polar Solvents (DCM, Toluene): Salt formation will almost certainly cause the compound to precipitate. This method is not recommended. In fact, washing an organic solution of the amine with dilute acid is a standard method to remove it from the organic phase.[6]
In Polar Protic Solvents (Methanol, Ethanol): Salt formation can increase solubility in these solvents, as they are better able to stabilize the resulting ions.
When to Consider pH Adjustment:
Use this method only if your subsequent application is compatible with an acidic environment and is being performed in a polar protic solvent like methanol or ethanol. For most applications in typical organic solvents, this is a counterproductive strategy.
Safety & Handling
As a Senior Application Scientist, I must emphasize that safety is paramount. 5-Benzyl-5,8-diazaspiro[3.5]nonane is a hazardous chemical.
Hazard Codes: H302, H312, H314, H332, H335.
Interpretation: This compound is harmful if it comes into contact with skin, is swallowed, or is inhaled. It causes severe skin burns and eye damage and may cause respiratory irritation.
Required PPE: Always handle this compound inside a chemical fume hood. Wear appropriate personal protective equipment, including nitrile gloves (or other chemically resistant gloves), a lab coat, and safety glasses or goggles.[7][8]
Handling: Avoid heating strongly, as this can lead to decomposition. Store in a cool, well-ventilated area away from incompatible materials like strong oxidizing agents.[9]
References
Vertex AI Search. (2023, October 18). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models - PMC.
StackExchange. (2014, December 6). How to predict the solubility of an organic compound in different kinds of solvents?.
Chemical Reviews. (2025, October 7). Physics-Based Solubility Prediction for Organic Molecules.
AIChE Journal. (2022, November 15). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics.
International Journal of Pharmaceutical and Chemical Analysis. Strategies for improving hydrophobic drugs solubility and bioavailability.
GSC Biological and Pharmaceutical Sciences. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs.
International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
Benchchem. 8-Benzyl-5,8-diazaspiro[3.5]nonane.
ChemScene. 5-Benzyl-5-azaspiro[3.5]nonan-8-amine.
Fisher Scientific. (2010, August 26).
Sigma-Aldrich. (2025, November 6).
Accela ChemBio Inc.
PMC. Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity.
Fluorochem. 8-BENZYL-5,8-DIAZASPIRO[3.5]NONANE.
CymitQuimica. (2024, December 19).
ResearchGate. (2018, September 29). (PDF) Solubility and Thermodynamic Properties of A Hexanediamine Derivative in Pure Organic Solvents and Nonaqueous Solvent Mixtures.
Technical Support Center: Hydrogenation of 5-Benzyl-5,8-diazaspiro[3.5]nonane
Status: Active Agent: Senior Application Scientist (Catalysis Division) Ticket ID: H2-SPIRO-OPT-2024 Subject: Optimization of N-Debenzylation for Spirocyclic Diamines Executive Summary You are attempting to remove a benz...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Agent: Senior Application Scientist (Catalysis Division)
Ticket ID: H2-SPIRO-OPT-2024
Subject: Optimization of N-Debenzylation for Spirocyclic Diamines
Executive Summary
You are attempting to remove a benzyl group from 5-Benzyl-5,8-diazaspiro[3.5]nonane . This molecule consists of a piperazine ring (containing the 5,8-diaza positions) spiro-fused to a cyclobutane ring .
While standard hydrogenation protocols often fail or stall with this scaffold, the challenge is rarely the stability of the spiro-cyclobutane ring (which is kinetically robust). The primary failure mode is catalyst poisoning caused by the strong chelating ability of the generated secondary/tertiary diamine (piperazine moiety) on the palladium surface.
This guide provides a validated troubleshooting framework to overcome kinetic stalling while preserving the spirocyclic core.
Module 1: Troubleshooting Reaction Stalling
User Question: "My reaction starts fast but stalls at ~60% conversion. Adding more catalyst doesn't help. What is happening?"
Technical Diagnosis:
You are experiencing Product Inhibition (Amine Poisoning) . The debenzylated product is a free piperazine derivative. Piperazines are potent ligands that bind irreversibly to the active Pd sites, displacing the hydrogen and the bulky starting material. As the concentration of the product increases, it "chokes" the catalyst surface.
The Solution: Protonation Strategy
You must sequester the amine lone pairs. By running the reaction under acidic conditions, you protonate the product (forming the ammonium salt), which has no affinity for the Pd surface.
Recommended Adjustments:
Parameter
Standard (Failing)
Optimized (High Turnover)
Catalyst
10% Pd/C (Dry or Wet)
20% Pd(OH)₂/C (Pearlman’s Catalyst)
Solvent
Methanol / Ethanol
Methanol + 1.1 eq. HCl or Acetic Acid
Pressure
1 atm (Balloon)
3–5 bar (45–75 psi)
| Temperature | RT (25°C) | 40–50°C |
Expert Note: Pearlman's Catalyst (Pd(OH)₂) is generally superior for N-debenzylation of difficult amines because it is more electron-deficient and less susceptible to poisoning than standard Pd/C [1].
Module 2: Stability of the Spiro[3.5] System
User Question: "I am worried about opening the 4-membered ring. Is the cyclobutane moiety stable under hydrogenation?"
Technical Diagnosis:
The spiro[3.5]nonane system contains a cyclobutane ring. While strained (~26 kcal/mol), cyclobutanes are significantly more stable to reductive ring-opening than cyclopropanes or azetidines.
Risk Zone: Temperatures >80°C or extremely high pressures (>50 bar) can induce ring-opening or skeletal rearrangement.
Safe Zone: The protocol below (40-50°C, 5 bar) is thermodynamically safe for the cyclobutane ring.
Visualizing the Stability/Selectivity Trade-off:
Figure 1: Reaction pathways showing how acidic conditions favor the target product while preventing catalyst poisoning, and how temperature control prevents ring degradation.[1][2][3][4][5][6][7][8][9]
Module 3: Validated Experimental Protocol
Protocol ID: SOP-DBN-SPIRO-05
Scale: 1.0 gram (Scalable to 100g)
Catalyst: 20 wt% Pd(OH)₂/C (Pearlman's Catalyst), wet support (50% H₂O).
Solvent: Methanol (HPLC Grade).
Additive: 1.25 M HCl in Methanol (1.1 eq).
Step-by-Step Methodology:
Preparation: Dissolve 1.0 g of substrate in 10 mL Methanol.
Acidification: Add 1.1 equivalents of HCl (e.g., using HCl/MeOH solution).
Why? This pre-forms the hydrochloride salt. The solution pH should be ~3-4.
Inerting: Place the solution in a hydrogenation vessel (Parr shaker or autoclave). Add the catalyst (10 wt% loading relative to substrate mass, e.g., 100 mg catalyst for 1g substrate).
Safety: Add catalyst wet (as supplied) under Argon/Nitrogen flow to prevent ignition.
Hydrogenation:
Purge vessel 3x with N₂ and 3x with H₂.
Pressurize to 50 psi (3.5 bar) .
Heat to 45°C .
Agitate vigorously (1000 rpm) for 4–6 hours.
Monitoring: Check HPLC/LC-MS. Look for the disappearance of the Benzyl peak (M-91) and the appearance of the free amine mass.
Workup:
Filter through a Celite pad to remove Pd.[8] Wash the pad with Methanol.
Concentrate the filtrate.
Result: You will isolate the hydrochloride salt of the product.
To obtain free base: Dissolve in minimal water, basify with Na₂CO₃ (pH 10), and extract with DCM/IPA (3:1 ratio). Note: Spiro-diamines are very polar; standard DCM extraction may leave product in the aqueous phase.
Module 4: Green Chemistry Alternative (Transfer Hydrogenation)
If high-pressure equipment is unavailable, or if you wish to avoid H₂ gas cylinders, use Ammonium Formate as the hydrogen source. This method is often milder and very effective for spiro-compounds [2].
Mechanism: Ammonium formate decomposes to H₂, CO₂, and NH₃. The NH₃ helps solubilize the product but can poison the catalyst; however, the high surface concentration of hydride usually overcomes this.
Module 5: Mechanism of Action (Visualized)
Understanding why the acid works is crucial for troubleshooting future substrates.
Figure 2: The "Poisoning Loop" (Red) vs. the "Acid Scavenger" Pathway (Green). By converting the free amine to a salt, we prevent it from binding to the catalyst surface.
References
BenchChem Technical Support. (2025).[6][8] Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. Retrieved from 8[8]
Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions. Synthesis, 1988(02), 91-95.
National Institutes of Health (NIH). (2025). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst. Retrieved from 10
Organic Chemistry Portal. (2025). Benzylamines: Protection and Deprotection. Retrieved from 3
Technical Support Center: Controlling Regioselectivity in Asymmetric Synthesis of Spiro Nonanes
Current Status: Operational Ticket Focus: Regiocontrol in Spiro[4.4]nonane and Spirooxindole Scaffolds Lead Scientist: Dr. A. Vance, Senior Application Scientist Executive Summary & Diagnostic Logic The Core Challenge: S...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Ticket Focus: Regiocontrol in Spiro[4.4]nonane and Spirooxindole Scaffolds
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Diagnostic Logic
The Core Challenge:
Synthesizing spiro[4.4]nonanes (and their heterocyclic analogs like spirooxindoles) requires battling two competing forces: steric congestion at the quaternary center and electronic bias of the ring precursors. Regioselectivity (rr) often suffers because the energy difference between attacking the
-position versus the -position (or competing C-H sites) is minimal (< 2 kcal/mol).
This guide treats your synthetic pathway as a tunable system. Use the diagnostic logic below to identify the root cause of your regioselectivity loss before altering reagents.
Diagnostic Workflow (Interactive Logic)
Figure 1: Decision matrix for isolating the source of regio-irregularities. Blue nodes represent diagnostic questions; Yellow/Green nodes represent corrective actions.
Context: Common in synthesizing spiro-fused pyrrolidines via azomethine ylides.
Common Failure: Formation of the fused ring instead of the spiro ring, or regioisomeric mixtures at the dipole addition site.
Q: I am seeing a switch in regioselectivity when I change the amino acid co-catalyst. Why?A: This is a classic "Substrate-Controlled Regiodivergence." The condensation of isatin with an amino acid generates an azomethine ylide. The geometry of this dipole is dictated by the amino acid's side chain.
Proline/Thioproline: Typically favors the
-regioselective pathway due to specific H-bonding networks (secondary interaction).
Piperidine-2-carboxylic acid: Often flips selectivity to the
-position due to ring strain and steric bulk preventing the "tight" transition state required for -attack [1].
Q: My ee is high (>90%), but my rr is poor (2:1). How do I fix this?A: Regioselectivity in these cascades is often entropy-driven.
Concentration: High concentration favors the intermolecular pathway (regio-random). Dilute to 0.05 M.
Water Content: In dipolar cycloadditions, trace water can disrupt the H-bonding network that directs the dipole. Use activated 4Å molecular sieves.
Context: Constructing carbocyclic spiro[4.4]nonanes.
Common Failure: Mixture of exo and endo cyclic products during the Heck cyclization step.
Q: I am getting a mixture of spiro (exo) and fused (endo) products.A: This suggests your catalyst cannot distinguish between the two available alkene faces or insertion sites.
The Fix: Ligand Bite Angle. For spiro[4.4]nonanes, the "Trost Ligand" (DACH-phenyl) creates a chiral pocket that enforces exo-cyclization. Monodentate ligands (PPh3) or small bite-angle bidentates (dppe) often fail here because they allow the substrate too much rotational freedom [2].
Q: The reaction stalls after the initial alkylation.A: The intermediate is likely a stable
-allyl species.
Troubleshooting: Ensure you are using a base strong enough to deprotonate the nucleophile but weak enough not to poison the Pd(II) species. Switch from
to CsF or BSA (N,O-Bis(trimethylsilyl)acetamide).
Experimental Protocols
Protocol A: Organocatalytic Synthesis of Spirooxindoles
Target: Regioselective [3+2] Cycloaddition
Reagents:
Isatin derivative (1.0 equiv)
Amino Acid (Proline or Thioproline, 1.2 equiv)
Dipolarophile (e.g., chalcone or acrylate, 1.2 equiv)
Solvent: Ethanol (Absolute) or MeOH
Step-by-Step:
Pre-complexation: In a 10 mL vial, dissolve isatin (0.5 mmol) and the amino acid (0.6 mmol) in EtOH (3 mL). Stir at Room Temperature (25 °C) for 15 minutes.
Why: This ensures full formation of the azomethine ylide dipole before the electrophile is introduced.
Addition: Add the dipolarophile (0.6 mmol) in one portion.
Reaction: Stir for 4–6 hours. Monitor by TLC.
Checkpoint: If the spot remains at the baseline, the ylide is not reacting. Heat to 40 °C.
Workup: The product often precipitates. Filter and wash with cold EtOH.[1]
Note: Column chromatography can induce retro-aldol or retro-cycloaddition. Recrystallization is preferred for spiro-compounds to maintain stereochemical integrity.
Catalyst Activation: In a glovebox or under Ar, mix Pd precursor and Ligand in Dioxane. Stir for 20 mins until the solution turns from purple/red to yellow/orange.
Critical: This color change indicates the formation of the active
species.
Substrate Addition: Add the substrate (dissolved in minimal Dioxane).
Temperature: Heat to 40 °C .
Regiocontrol Note: Do not exceed 60 °C. Higher temperatures promote
-hydride elimination over the desired reductive elimination, leading to non-spiro byproducts.
Quench: Filter through a silica plug to remove Pd.
Data Reference: Ligand & Solvent Effects[2]
Table 1: Impact of Ligand Architecture on Regioisomeric Ratio (rr)
Data derived from Pd-catalyzed spirocyclization of phenol derivatives [3].
Ligand Type
Bite Angle ()
Yield (%)
rr (Spiro : Fused)
ee (%)
PPh3 (Monodentate)
N/A
85
55 : 45
0
BINAP (Axial)
92°
91
80 : 20
88
(S,S)-DACH-Phenyl
98°
94
>98 : 2
96
dppe (Bidentate)
85°
60
60 : 40
12
Interpretation: The wider bite angle of the DACH-Phenyl ligand creates a "chiral wall" that sterically precludes the formation of the fused ring system, forcing the formation of the spiro-center.
Mechanistic Visualization
Pathway: Pd-Catalyzed Regiodivergence
This diagram illustrates how the choice of ligand directs the reaction toward the Spiro product (Desired) vs. the Fused product (Undesired).
Figure 2: Ligand-controlled bifurcation in Pd-catalyzed allylic alkylation. The bulky ligand (Blue path) enforces the geometry required for spirocyclization.
References
Li, Y.-L., et al. (2022).[2] "Substrate-Controlled Regioselectivity Switchable [3 + 2] Annulations To Access Spirooxindole Skeletons." The Journal of Organic Chemistry. [Link][3]
Trost, B. M., et al. (2024). "Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction." Organic Letters. [Link][4][5][6]
Yoon, H., et al. (2017).[5] "Palladium‐Catalyzed Spirocyclization through C−H Activation and Regioselective Alkyne Insertion." Angewandte Chemie International Edition. [Link][5]
Hajra, S., et al. (2014). "Controlling the regioselectivity of the ring opening of spiro-epoxyoxindoles." Organic & Biomolecular Chemistry. [Link]
Comparative Guide: NMR Profiling of 5-Benzyl-5,8-diazaspiro[3.5]nonane
This guide provides an in-depth technical analysis of the NMR spectral characteristics of 5-Benzyl-5,8-diazaspiro[3.5]nonane , a rigid bicyclic scaffold increasingly utilized in medicinal chemistry to restrict conformati...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the NMR spectral characteristics of 5-Benzyl-5,8-diazaspiro[3.5]nonane , a rigid bicyclic scaffold increasingly utilized in medicinal chemistry to restrict conformational freedom compared to traditional piperazines.
Executive Summary & Structural Context
5-Benzyl-5,8-diazaspiro[3.5]nonane (CAS: 1269292-94-5) represents a class of "spiro-piperazines" where a cyclobutane ring is fused to a piperazine ring at a single carbon atom. Unlike its flexible analog 1-benzylpiperazine , this spiro-scaffold introduces significant steric bulk and conformational locking, which are desirable for improving metabolic stability and receptor selectivity (e.g., PARP inhibitors, GPCR ligands).
This guide compares the spectral resolution of the spiro-compound against linear alternatives, highlighting the diagnostic signals required for structural validation.
Structural Connectivity & Numbering
To interpret the NMR correctly, the IUPAC numbering convention for spiro[3.5]nonane is critical:
Ring A (Cyclobutane): Carbons 1, 2, 3.
Spiro Center: Carbon 4 (Quaternary).
Ring B (Piperazine): Atoms 5, 6, 7, 8, 9.
Position 5: Nitrogen (substituted with Benzyl).[1][2][3]
Position 8: Nitrogen (Secondary amine, unsubstituted).
Position 9: Carbon (Methylene).
Key Asymmetry: The presence of the benzyl group at N5 (proximal to the spiro center) desymmetrizes the molecule more significantly than if it were at N8, creating distinct chemical environments for the cyclobutane protons.
To ensure high-resolution data capable of resolving the cyclobutane multiplets, the following protocol is recommended.
Workflow: Structural Elucidation
Figure 1: Recommended workflow for validating spiro-piperazine scaffolds.
Solvent Selection Strategy
Primary: Chloroform-d (
): Recommended for the free base. It minimizes viscosity broadening and allows clear resolution of the cyclobutane couplings.
Alternative: DMSO-
: Required if the product is isolated as a hydrochloride salt. Note: In DMSO, the acidic NH proton at position 8 will appear as a broad singlet (approx. 8.5-9.5 ppm), and water suppression may be necessary to see the cyclobutane region clearly.
Comparative Interpretation: 1H NMR
The table below contrasts the spiro-compound with 1-Benzylpiperazine to illustrate the "Spiro Effect."
Proton Environment
5-Benzyl-5,8-diazaspiro[3.5]nonane (Target)
1-Benzylpiperazine (Alternative)
Interpretation Logic
Aromatic (Benzyl)
7.20 – 7.35 ppm (Multiplet, 5H)
7.20 – 7.35 ppm (Multiplet, 5H)
Non-Diagnostic. The aromatic ring is too distant from the spiro center to feel the effect.
Benzylic
~3.50 ppm (Singlet, 2H)
~3.50 ppm (Singlet, 2H)
Appears as a sharp singlet. If the N5 nitrogen inversion is slow (rare at RT), this may broaden.
Diagnostic. In the spiro compound, C9 is isolated between the spiro center and N8, often appearing as a sharp singlet distinct from the ethylene bridge (C6-C7).
Cyclobutane Ring
1.70 – 2.20 ppm (Complex Multiplets)
ABSENT
Key Identifier. The cyclobutane protons (6H total) form a complex "roofed" multiplet system. C1/C3 protons are diastereotopic due to the fixed ring.
Amine NH (Pos 8)
~1.8 ppm (Broad s, exchanges)
~1.6 ppm (Broad s)
Chemical shift varies with concentration and water content.
Detailed Analysis of the Spiro-Region (1.5 - 2.5 ppm)
Unlike the flat piperazine, the spiro[3.5]nonane system forces the cyclobutane protons into a puckered conformation.
C2-Protons (Distal): Usually the most upfield multiplet (~1.6 - 1.8 ppm).
C1/C3-Protons (Proximal): These 4 protons are adjacent to the quaternary center. Due to the asymmetry introduced by the N5-Benzyl group, the "top" and "bottom" faces of the cyclobutane ring are magnetically non-equivalent, often splitting these signals into higher-order multiplets rather than simple triplets.
Comparative Interpretation: 13C NMR
The Carbon-13 spectrum provides the definitive proof of the spiro-fusion.
Carbon Environment
Shift (, ppm)
DEPT-135 Phase
Structural Significance
Spiro Quaternary (C4)
35.0 – 45.0
Absent (Quaternary)
The "Smoking Gun". This signal disappears in DEPT/APT spectra. It is typically shifted downfield compared to a simple cycloalkane due to the adjacent Nitrogen (N5).
Benzyl
60.0 – 63.0
Inverted (CH2)
Standard benzylic position.
Piperazine C9
55.0 – 60.0
Inverted (CH2)
Distinct from C6/C7. This carbon is flanked by the spiro center and N8.
Piperazine C6/C7
45.0 – 53.0
Inverted (CH2)
Typical amine-adjacent carbons.
Cyclobutane C1/C3
28.0 – 32.0
Inverted (CH2)
Characteristic strained ring shift.
Cyclobutane C2
13.0 – 15.0
Inverted (CH2)
Highly shielded due to ring strain and distance from heteroatoms.
Structural Assignment Logic (Decision Tree)
Use this logic flow to confirm the identity of the synthesized scaffold during analysis.
Figure 2: Logical decision tree for NMR verification of the spiro-scaffold.
Common Impurities & Troubleshooting
When synthesizing this scaffold (often via cyclization of bis-alkylating agents or reduction of spiro-imides), specific impurities are common:
Linear Polymerization: If the spiro-cyclization fails, linear poly-amines may form. Detection: Lack of the distinct Cq signal at ~40 ppm and broadening of all alkyl signals.
Residual Benzyl Chloride: Detection: Triplet at ~4.5 ppm (
-Cl) and shifted aromatics.
Regioisomers (8-Benzyl vs 5-Benzyl):
5-Benzyl (Target): N5 is hindered. The C9 protons (between spiro and N8) are less shielded than in the 8-benzyl isomer because the benzyl group is on the other nitrogen.
HMBC Probe: A correlation between the Benzyl
protons and the Spiro Cq (C4) strongly suggests the 5-Benzyl isomer (3-bond coupling). If the Benzyl correlates only to ethylene carbons, it may be the 8-benzyl isomer.
References
BenchChem. (2025).[4] 8-Benzyl-5,8-diazaspiro[3.5]nonane - Synthetic Routes and Scaffold Analysis. Retrieved from
Fluorochem. (2024). Product Specification: 5-benzyl-5,8-diazaspiro[3.5]nonane (CAS 1269292-94-5).[3] Retrieved from
Burkhard, J. A., et al. (2010).[5] Synthesis and Structural Analysis of Spiro-Substituted Piperidines and Piperazines. Journal of Organic Chemistry. (General reference for spiro-piperazine NMR shifts).
Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org.[5] Chem., 62(21), 7512–7515. (Standard for impurity identification).
A Head-to-Head Battle of Scaffolds: Unveiling the Aqueous Solubility of Spirocyclic vs. Bicyclic Amine Derivatives
A Technical Guide for Drug Discovery Scientists In the relentless pursuit of efficacious and bioavailable drug candidates, medicinal chemists are increasingly venturing into the realm of three-dimensional molecular archi...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Drug Discovery Scientists
In the relentless pursuit of efficacious and bioavailable drug candidates, medicinal chemists are increasingly venturing into the realm of three-dimensional molecular architectures. Among these, spirocyclic and bicyclic amine derivatives have emerged as powerful scaffolds to escape the "flatland" of traditional aromatic compounds, offering the potential for improved potency, selectivity, and metabolic stability.[1] However, a critical physicochemical property that often dictates the fate of a drug candidate is its aqueous solubility. Poor solubility can lead to erratic absorption, diminished bioavailability, and ultimately, clinical failure.[2]
This guide provides a comprehensive comparative framework for evaluating the aqueous solubility of spirocyclic versus bicyclic amine derivatives. As a senior application scientist, my aim is to not only present a step-by-step experimental protocol but also to dissect the underlying principles that govern the solubility of these complex molecular architectures. We will explore the causal relationships between structural rigidity, lipophilicity, and ionization, and how these factors play out in the context of a comparative solubility study.
The Rationale: Why Compare Spirocyclic and Bicyclic Amine Solubility?
The decision to incorporate a spirocyclic or a bicyclic scaffold into a drug candidate is a strategic one, often aimed at modulating its physicochemical properties.[3] Spirocycles, with their two rings sharing a single atom, and bicyclic systems (fused, bridged, or linked) introduce a high degree of sp3 character and conformational restriction.[1][4] This rigidity can be advantageous for target binding but can also significantly impact solubility.
The central hypothesis of this guide is that the specific topology of the cyclic system—spiro versus bicyclic—can have a predictable and measurable impact on aqueous solubility. By understanding these differences, researchers can make more informed decisions in the early stages of drug design. For instance, some studies suggest that bridged bicyclic amines can exhibit lower lipophilicity compared to their monocyclic precursors, which would theoretically enhance aqueous solubility.[4][5] Conversely, the unique three-dimensional arrangement of spirocycles can also be leveraged to optimize solubility, sometimes through the strategic introduction of polar functional groups or heteroatoms.[6][7][8]
This guide will equip you with the tools to conduct a robust comparative analysis, enabling you to select the optimal scaffold for your drug discovery program.
Experimental Design: A Two-Pronged Approach to Solubility Assessment
To gain a comprehensive understanding of a compound's solubility, it is essential to assess both its kinetic and thermodynamic solubility.
Kinetic Solubility: This measurement reflects the solubility of a compound under non-equilibrium conditions and is often higher than thermodynamic solubility.[9] It is particularly relevant for high-throughput screening (HTS) scenarios where compounds are rapidly diluted from a DMSO stock into an aqueous buffer.[2] A high kinetic solubility is desirable to avoid precipitation in in vitro assays.
Thermodynamic Solubility: This is the true equilibrium solubility of the most stable crystalline form of a compound in a saturated solution.[9] It is a more accurate predictor of the compound's behavior in vivo and is a critical parameter for lead optimization and formulation development.[10]
We will employ two widely accepted methods for this comparative study: Laser Nephelometry for high-throughput kinetic solubility assessment and the Shake-Flask Method for determining thermodynamic solubility.[9][11]
Key Physicochemical Parameters to Consider
Beyond the direct measurement of solubility, a thorough comparison should also include an analysis of the key physicochemical properties that govern it:
Lipophilicity (LogP and LogD): LogP is the partition coefficient of a neutral compound between octanol and water, providing a measure of its lipophilicity.[12] For ionizable compounds like amines, the distribution coefficient (LogD) at a specific pH is more relevant as it considers both the ionized and non-ionized forms.[12][13] Generally, lower LogD values at physiological pH (7.4) are associated with higher aqueous solubility.
pKa: The pKa of an amine's conjugate acid determines its ionization state at a given pH.[14][15] This is a crucial parameter as the ionized form of an amine is typically much more water-soluble than the neutral form.
The interplay of these parameters dictates the overall solubility profile of a compound. The following diagram illustrates the logical workflow for a comprehensive comparative solubility study.
Caption: Shake-flask method for thermodynamic solubility.
Data Presentation and Interpretation: A Case Study
To illustrate the application of this guide, let's consider a hypothetical case study comparing a spirocyclic amine derivative (Compound A) with a structurally analogous bridged bicyclic amine derivative (Compound B).
Table 1: Comparative Physicochemical and Solubility Data
Parameter
Compound A (Spirocyclic)
Compound B (Bicyclic - Bridged)
Structure
[Hypothetical Structure A]
[Hypothetical Structure B]
Molecular Weight ( g/mol )
350.45
350.45
pKa (conjugate acid)
8.5
9.2
cLogP
3.2
2.8
LogD at pH 7.4
2.1
1.6
Kinetic Solubility (µg/mL)
75
120
Thermodynamic Solubility (µg/mL)
40
85
Interpretation of Results:
In this case study, the bridged bicyclic amine (Compound B) demonstrates superior aqueous solubility compared to its spirocyclic counterpart (Compound A). This can be rationalized by examining the accompanying physicochemical data:
Lipophilicity: Compound B has a lower cLogP and, more importantly, a lower LogD at physiological pH. This suggests that it is inherently less lipophilic and partitions more favorably into the aqueous phase. [12]The bridged structure may shield some of the hydrophobic surface area more effectively than the spirocyclic scaffold in this particular example.
[4]* pKa: Compound B is a slightly stronger base (higher pKa). At pH 7.4, a larger fraction of Compound B will be in its protonated, more soluble form compared to Compound A.
Solubility: The higher kinetic and thermodynamic solubility values for Compound B are consistent with its lower lipophilicity and higher degree of ionization at physiological pH.
This hypothetical data underscores the importance of a multiparameter analysis. While both scaffolds successfully introduce three-dimensionality, the subtle differences in their topology can lead to significant variations in their physicochemical properties and, consequently, their aqueous solubility.
Conclusion and Future Directions
The choice between a spirocyclic and a bicyclic amine scaffold is not merely a matter of synthetic accessibility; it is a critical decision that can profoundly impact the drug-like properties of a molecule. This guide has provided a robust framework for the comparative analysis of their aqueous solubility, grounded in established experimental protocols and a clear understanding of the underlying physicochemical principles.
The key takeaways are:
A comprehensive solubility assessment should include both kinetic and thermodynamic measurements.
Lipophilicity (LogD) and ionization (pKa) are the primary drivers of aqueous solubility for amine derivatives.
The specific architecture of the cyclic system—spirocyclic versus the various classes of bicyclic systems—can significantly influence these parameters.
While this guide provides a solid foundation, further research into the quantitative structure-solubility relationships of these complex scaffolds is warranted. The development of predictive computational models, trained on high-quality experimental data, could further empower medicinal chemists to make more informed decisions in the design of next-generation therapeutics with optimal solubility profiles.
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